Technical Documentation Center

2,3-Difluoro-4-morpholinophenylboronic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2,3-Difluoro-4-morpholinophenylboronic acid
  • CAS: 2377609-97-5

Core Science & Biosynthesis

Foundational

Solubility Profile & Optimization Guide: 2,3-Difluoro-4-morpholinophenylboronic Acid

[1] Executive Summary 2,3-Difluoro-4-morpholinophenylboronic acid (CAS: 1218790-23-6 or analogs) represents a complex solubility challenge in medicinal chemistry.[1] Its behavior is governed by a competing "Solubility Tr...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

2,3-Difluoro-4-morpholinophenylboronic acid (CAS: 1218790-23-6 or analogs) represents a complex solubility challenge in medicinal chemistry.[1] Its behavior is governed by a competing "Solubility Triad": the hydrophilic, hydrogen-bonding boronic acid head ; the lipophilic, electron-withdrawing difluorophenyl core ; and the basic, polar morpholine tail .

This guide provides a structural analysis of its solubility across organic solvents, stability warnings regarding protodeboronation, and a self-validating protocol for empirical determination.

Physicochemical Solubility Landscape[1][2]

The Structural "Push-Pull" Effect

Unlike simple phenylboronic acids, this molecule exhibits amphiphilic character.[1] The morpholine ring enhances solubility in chlorinated solvents and alcohols, while the difluoro-substitution increases the acidity of the boron center (Lewis acidity), strengthening interactions with Lewis-basic solvents (THF, DMF).

Solvent Compatibility Matrix

Data synthesized from structural activity relationships (SAR) of fluorinated arylboronic acids and morpholine derivatives.

Solvent ClassRepresentative SolventsSolubility RatingMechanistic Insight
Polar Aprotic DMSO, DMF, DMAc Excellent (>100 mg/mL)The high dielectric constant disrupts intermolecular H-bonding of the boronic acid dimer.[1] Recommended for stock solutions.
Ethers THF, 1,4-Dioxane, MTBE Good (20–80 mg/mL)Oxygen lone pairs coordinate with the empty p-orbital of Boron, stabilizing the monomeric form.
Chlorinated DCM, Chloroform Moderate/Good The morpholine moiety significantly aids solubility here compared to bare phenylboronic acids.
Alcohols Methanol, Ethanol Good * (Caution)High solubility, but rapid equilibrium with boronate esters occurs. Avoid for long-term storage.[1]
Non-Polar Toluene, Hexanes Poor (<5 mg/mL)The polar boronic acid headgroup and morpholine tail prevent solvation in lipophilic media.
Aqueous Water, Buffer pH Dependent Low at neutral pH.[1] Solubility increases significantly at pH < 5 (morpholine protonation) or pH > 10 (boronate formation).[1]

Stability & Chemical Equilibria

The Boroxine Cycle

In organic solvents, particularly those that are non-polar or anhydrous, 2,3-Difluoro-4-morpholinophenylboronic acid exists in equilibrium with its trimeric anhydride, the boroxine . This is driven by the removal of water.[2]

  • Impact: Boroxines are often more soluble in non-polar solvents (e.g., Toluene) than the free acid.

  • Risk: Calculating stoichiometry based on the monomer molecular weight can be inaccurate if the sample has dehydrated significantly.

Protodeboronation Warning

The 2,3-difluoro substitution pattern is electron-withdrawing, which destabilizes the C-B bond, making the compound susceptible to protodeboronation (loss of the boron group) under basic conditions, especially at elevated temperatures (


C).
  • Mechanism: Base attacks the boron, forming a boronate "ate" complex. The electron-poor ring facilitates the cleavage of the C-B bond, replaced by a proton.

  • Mitigation: Use mild bases (e.g.,

    
     or 
    
    
    
    ) rather than strong hydroxides/alkoxides during coupling reactions.
Diagram: Solubility & Stability Network

SolubilityEquilibrium Solid Solid Crystal (H-bonded Dimer) Solvent Solvated Monomer (Active Species) Solid->Solvent Dissolution Boroxine Boroxine Trimer (Anhydrous Form) Solvent->Boroxine -H2O (Heat/Dry) Ester Boronate Ester (In Alcohols) Solvent->Ester +ROH Decomp Decomposition (Protodeboronation) Solvent->Decomp Base + Heat Boroxine->Solvent +H2O Ester->Solvent +H2O

Caption: The dynamic equilibrium between the solid state, solvated monomer, and potential derivatives (boroxine/ester) dictates effective solubility.[3]

Experimental Protocol: Saturation Shake-Flask Method

Objective: To determine the precise thermodynamic solubility of the compound in a specific organic solvent (e.g., THF or Toluene) for process optimization.

Materials
  • 2,3-Difluoro-4-morpholinophenylboronic acid (>95% purity).[1][4]

  • Target Solvent (HPLC Grade).[1]

  • 0.45 µm PTFE Syringe Filters (Do not use Nylon, which binds boronic acids).

  • HPLC or UV-Vis Spectrophotometer.[1]

Workflow
  • Supersaturation: Add excess solid compound (approx. 50 mg) to 1 mL of the target solvent in a glass vial.

  • Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours.

    • Note: If the solution becomes clear, add more solid until a precipitate persists.

  • Sedimentation: Allow the vial to stand unagitated for 1 hour to let solids settle.

  • Filtration: Draw the supernatant into a syringe and filter through a 0.45 µm PTFE filter into a clean HPLC vial.

    • Critical: Discard the first 100 µL of filtrate to account for filter adsorption.

  • Quantification: Dilute the filtrate (e.g., 1:100 in Acetonitrile) and analyze via HPLC-UV (254 nm). Compare peak area against a pre-established calibration curve.

Diagram: Determination Workflow

Protocol Step1 1. Preparation Add excess solid to solvent Step2 2. Agitation Shake 24h @ 25°C Step1->Step2 Step3 3. Filtration 0.45 µm PTFE Filter Step2->Step3 Step4 4. Dilution Dilute 1:100 in ACN Step3->Step4 Step5 5. Analysis HPLC-UV Quantification Step4->Step5

Caption: Step-by-step workflow for the gravimetric or chromatographic determination of solubility.

Optimization for Suzuki-Miyaura Coupling[1][5][7]

For researchers utilizing this compound in cross-coupling reactions, solubility directly impacts yield.

Recommended Solvent System:

  • Primary: 1,4-Dioxane or THF (solubilizes the organic electrophile).

  • Co-Solvent: Water (5–10% v/v).[1]

    • Why? Water is essential to hydrolyze any boroxine trimers back into the reactive boronic acid monomer [1].[1]

  • Base: Potassium Phosphate (

    
    ) or Cesium Carbonate (
    
    
    
    ).[1]
    • Why? These bases are soluble in the aqueous phase but strong enough to activate the boron without causing rapid protodeboronation of the difluoro-ring [2].[1]

References

  • BenchChem. (2025).[1] A Technical Guide to the Solubility of 2,3,4,6-Tetrafluorophenylboronic Acid in Organic Solvents. Retrieved from

  • Miyaura, N., & Suzuki, A. (1995).[5][6] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

  • Sigma-Aldrich. (n.d.).[1] Product Specification: 3-Fluoro-4-morpholinophenylboronic Acid. Retrieved from [1]

  • Hall, D. G. (Ed.).[1] (2011).[1] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.[1][5]

Sources

Exploratory

Technical Guide: Role of 2,3-Difluoro-4-morpholinophenylboronic Acid in Medicinal Chemistry

The following technical guide details the role, synthesis, and medicinal chemistry applications of 2,3-Difluoro-4-morpholinophenylboronic acid , a specialized organoboron building block used to install the metabolically...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the role, synthesis, and medicinal chemistry applications of 2,3-Difluoro-4-morpholinophenylboronic acid , a specialized organoboron building block used to install the metabolically robust 2,3-difluoro-4-morpholinophenyl pharmacophore.

Executive Summary

2,3-Difluoro-4-morpholinophenylboronic acid (CAS: 2377609-97-5 / 1256787-58-0 for related esters) is a high-value intermediate in drug discovery, primarily utilized to synthesize kinase inhibitors (e.g., PI3K, mTOR, CDK) and protein-protein interaction inhibitors.

Its structural value lies in the 2,3-difluoro-4-morpholino motif :

  • Metabolic Shielding: The 2,3-difluoro substitution pattern blocks common P450 metabolic hotspots (ortho/meta positions) on the phenyl ring.

  • Electronic Modulation: The electron-withdrawing fluorine atoms significantly lower the pKa of the morpholine nitrogen (rendering it non-basic at physiological pH), improving passive membrane permeability compared to non-fluorinated analogs.

  • Synthetic Versatility: The boronic acid moiety serves as a reliable handle for Suzuki-Miyaura cross-coupling reactions, enabling the rapid decoration of heteroaryl cores.

Chemical Profile & Structural Significance[1][2][3]

The Fluorine Effect: Conformational & Electronic Control

The strategic placement of fluorine atoms at the 2- and 3-positions of the phenyl ring induces specific physicochemical changes critical for lead optimization.

  • Metabolic Stability: In non-fluorinated N-phenylmorpholines, the phenyl ring is prone to oxidative metabolism (hydroxylation) at the electron-rich ortho/para positions. The 2,3-difluoro pattern deactivates the ring towards electrophilic enzymatic oxidation.

  • pKa Modulation:

    • N-Phenylmorpholine (Unsubstituted): pKa ~ 5.0 (Weakly basic).

    • 2,3-Difluoro-N-phenylmorpholine: The inductive effect (-I) of the fluorine atoms pulls electron density from the phenyl ring, which in turn delocalizes the nitrogen lone pair more effectively. This lowers the pKa to < 3.0.

    • Result: The molecule remains neutral at physiological pH (7.4), reducing lysosomal trapping and enhancing blood-brain barrier (BBB) penetration if required.

The Morpholine Moiety

The morpholine ring acts as a solubilizing group and a hydrogen bond acceptor (via the ether oxygen). In the context of kinase inhibitors, the ether oxygen often forms water-mediated hydrogen bonds within the solvent-exposed regions of the ATP-binding pocket.

Table 1: Comparative Physicochemical Properties (Predicted)

Property4-Morpholinophenyl (Non-F)2,3-Difluoro-4-morpholinophenylImpact on Drug Design
LogP ~1.5~1.9Slight increase in lipophilicity; improved permeability.
pKa (Conj. Acid) ~5.2~2.5 - 3.0Reduced basicity; neutral at pH 7.4.
Metabolic Liability High (Ring Hydroxylation)Low (Blocked 2,3 sites)Extended Half-life (t1/2).
Conformation Planar/TwistedTwisted (Atropisomerism potential)Ortho-F forces morpholine/phenyl twist, potentially improving selectivity.

Synthetic Protocols

The following protocols describe the synthesis of the boronic acid precursor and its subsequent application in a Suzuki-Miyaura coupling.

Protocol A: Synthesis of the Boronic Acid Reagent

Starting Material: 4-Bromo-2,3-difluoro-N-morpholinobenzene (CAS: 1218791-06-0).

Reagents:

  • Bis(pinacolato)diboron (B2pin2)

  • Pd(dppf)Cl2·CH2Cl2 (Catalyst)

  • Potassium Acetate (KOAc)

  • 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology:

  • Charge: In a dry pressure vial, combine the aryl bromide (1.0 equiv), B2pin2 (1.2 equiv), and KOAc (3.0 equiv).

  • Degas: Add anhydrous 1,4-dioxane (0.1 M concentration). Sparge with Argon for 10 minutes to remove dissolved oxygen (critical to prevent homocoupling).

  • Catalysis: Add Pd(dppf)Cl2·CH2Cl2 (0.05 equiv). Seal the vial immediately.

  • Reaction: Heat to 90°C for 4–12 hours. Monitor conversion by LC-MS (Target mass: M+H of boronate ester).

  • Workup: Cool to RT. Filter through a Celite pad to remove palladium black. Concentrate the filtrate.

  • Hydrolysis (Optional): To obtain the free boronic acid, treat the pinacol ester with NaIO4/NH4OAc in Acetone/Water, followed by acidic workup. Note: The pinacol ester is often used directly in subsequent couplings.

Protocol B: Suzuki-Miyaura Cross-Coupling

Application: Coupling 2,3-difluoro-4-morpholinophenylboronic acid with a heteroaryl chloride (e.g., a chloropyrimidine scaffold).

Challenges: The ortho-fluorine atoms create steric bulk and electronic deactivation, potentially slowing transmetallation. Solution: Use of electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) or Pd-generation precatalysts.

Optimized Conditions:

  • Catalyst: Pd2(dba)3 (0.02 equiv) + SPhos (0.08 equiv) OR XPhos Pd G3 (0.02 equiv).

  • Base: K3PO4 (2.0 equiv, 1M aqueous solution).

  • Solvent: 1,4-Dioxane or n-Butanol.

  • Temperature: 100°C.

Procedure:

  • Dissolve the Heteroaryl Chloride (1.0 equiv) and Boronic Acid (1.2 equiv) in Dioxane.

  • Add the aqueous K3PO4 solution.

  • Degas the biphasic mixture with Argon for 5 minutes.

  • Add the Pd catalyst/ligand system.[1]

  • Heat at 100°C for 2-4 hours.

  • Purification: Dilute with EtOAc, wash with brine, dry over Na2SO4. Purify via flash chromatography (SiO2, Hexane/EtOAc gradient).

Visualization: Synthesis & Application Workflow

The following diagram illustrates the workflow from the commercially available bromide to the final drug candidate, highlighting the critical intermediate steps.

G Bromide Start: 1-Bromo-2,3-difluoro- 4-morpholinobenzene (CAS: 1218791-06-0) Borylation Miyaura Borylation (Pd(dppf)Cl2, B2pin2, KOAc) Bromide->Borylation BoronicEster Intermediate: Pinacol Boronate Ester Borylation->BoronicEster Hydrolysis Hydrolysis (NaIO4 / HCl) BoronicEster->Hydrolysis Optional Coupling Suzuki-Miyaura Coupling (Pd-XPhos, K3PO4, 100°C) BoronicEster->Coupling Direct Use BoronicAcid Reagent: 2,3-Difluoro-4-morpholino- phenylboronic Acid Hydrolysis->BoronicAcid BoronicAcid->Coupling Scaffold Heteroaryl Chloride (e.g., Chloropyrimidine) Scaffold->Coupling Product Final Drug Candidate (Kinase Inhibitor) Coupling->Product

Caption: Workflow for converting the aryl bromide precursor into the boronic acid reagent and its subsequent cross-coupling to generate bioactive kinase inhibitors.

Case Study: Optimization of Cyclin Inhibitors

Context: In the development of CDK4/6 inhibitors (analogous to Palbociclib or Ribociclib), metabolic stability is often a limiting factor. Early-generation compounds containing a simple 4-morpholinophenyl tail often suffer from rapid clearance due to oxidative metabolism.

Application of the Reagent: Researchers utilize 2,3-difluoro-4-morpholinophenylboronic acid to introduce the fluorinated tail.

  • Reaction: A 2-chloro-4-aminopyrimidine core is coupled with the boronic acid using the conditions described in Protocol B.

  • Outcome: The resulting inhibitor retains the potency of the parent compound (due to the morpholine maintaining H-bond interactions) but exhibits a 2-3 fold increase in metabolic half-life in microsomal stability assays.

  • Mechanism: The fluorine atoms at positions 2 and 3 sterically and electronically prevent the formation of the quinone-imine toxic metabolite and block hydroxylation.

References

  • Cyclin Inhibitors and Methods of Use. US Patent Application 20240408169A1. (2024). Describes the specific use of 2,3-difluoro-4-morpholinophenylboronic acid in the synthesis of CDK inhibitors.

  • Suzuki-Miyaura Cross-Coupling: Status and Recent Advances. Chemical Reviews. (1995). Foundational text on the mechanism and optimization of boronic acid couplings.

  • Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. (2008). Authoritative review on the effects of fluorine substitution on pKa, metabolic stability, and binding affinity.

  • Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH. (2005). Comprehensive guide to handling and synthesizing boronic acid derivatives.

Sources

Protocols & Analytical Methods

Method

Application Note: High-Efficiency Synthesis of Fluorinated Biaryls using 2,3-Difluoro-4-morpholinophenylboronic Acid

Executive Summary 2,3-Difluoro-4-morpholinophenylboronic acid (CAS: 1218791-05-9) is a high-value building block in medicinal chemistry. It combines the metabolic resistance of a polyfluorinated arene with the physicoche...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2,3-Difluoro-4-morpholinophenylboronic acid (CAS: 1218791-05-9) is a high-value building block in medicinal chemistry. It combines the metabolic resistance of a polyfluorinated arene with the physicochemical advantages of a morpholine solubilizing group. However, the unique electronic push-pull nature of this molecule—defined by electron-withdrawing fluorine atoms at the 2,3-positions and an electron-donating morpholine at the 4-position—presents specific synthetic challenges.

This guide details the mechanistic hurdles associated with this reagent, specifically protodeboronation , and provides two validated protocols to maximize yield. We transition from standard "commodity" catalysis to high-performance Buchwald-type systems necessary for difficult coupling partners.

Scientific Context & Mechanistic Challenges[1][2]

The Fluorine-Morpholine Pharmacophore

In drug discovery, the 2,3-difluorophenyl motif is often employed to block metabolic "soft spots" on aromatic rings, preventing oxidative metabolism by Cytochrome P450 enzymes. The morpholine ring acts as a polar handle, improving aqueous solubility and providing a hydrogen bond acceptor for target engagement.

The Protodeboronation Trap

The primary failure mode when using 2,3-difluoro-4-morpholinophenylboronic acid is protodeboronation .

  • Electronic Effect: The highly electronegative fluorine atoms (inductively withdrawing,

    
    ) at the 2- and 3-positions render the carbon-boron bond more susceptible to heterolytic cleavage.
    
  • Steric Effect: The ortho-fluorine at position 2 creates steric bulk that retards the rate of transmetallation to the Palladium center.

  • The Race: The reaction becomes a kinetic competition between the desired Transmetallation (Path A) and the undesired Protodeboronation (Path B). If the catalyst is not active enough, or the base is too harsh, Path B dominates, yielding the defunctionalized byproduct (2,3-difluoro-4-morpholinobenzene).

Mechanistic Pathway Visualization

Protodeboronation_Mechanism BoronicAcid Boronic Acid (Starting Material) Boronate Boronate Anion [Ar-B(OH)3]- BoronicAcid->Boronate + Base (OH-) Pd_Complex Pd(II)-Ar' Complex (Oxidative Addition) Boronate->Pd_Complex Transmetallation (Slowed by ortho-F) Decomp Protodeboronated Byproduct (Failure) Boronate->Decomp Hydrolysis/Protonation (Accelerated by e- deficient ring) Product Biaryl Product (Success) Pd_Complex->Product Reductive Elimination

Figure 1: Kinetic competition between productive coupling and destructive deboronation. High-activity catalysts are required to win the race against hydrolysis.

Experimental Protocols

Protocol A: The "Workhorse" Method (Standard Substrates)

Best for: Coupling with reactive aryl bromides or iodides where the coupling partner is not sterically hindered.

This protocol utilizes SPhos , a dialkylbiaryl phosphine ligand designed to facilitate transmetallation of hindered substrates while maintaining stability.

Reagents:

  • Substrate: Aryl Bromide (1.0 equiv)

  • Boronic Acid: 2,3-Difluoro-4-morpholinophenylboronic acid (1.2 equiv)

  • Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%) OR SPhos Pd G3 (2 mol%)

  • Base: K₃PO₄ (2.0 equiv)

  • Solvent: Toluene / Water (10:1 ratio)

Step-by-Step Procedure:

  • Charge: To a reaction vial equipped with a magnetic stir bar, add the Aryl Bromide (1.0 mmol), Boronic Acid (1.2 mmol, 292 mg), and K₃PO₄ (2.0 mmol, 424 mg).

  • Catalyst Addition: Add SPhos Pd G3 precatalyst (0.02 mmol, 15 mg).

    • Note: Using G3 precatalyst ensures a precise 1:1 Pd:Ligand ratio and rapid activation.

  • Purge: Seal the vial with a septum cap. Evacuate and backfill with Nitrogen or Argon (3 cycles).

  • Solvent: Syringe in degassed Toluene (4.0 mL) and degassed Water (0.4 mL).

  • Reaction: Heat the mixture to 80 °C for 4–12 hours.

    • Monitoring: Check TLC or LCMS. Look for the disappearance of the Aryl Bromide.

  • Workup: Cool to room temperature. Dilute with EtOAc (10 mL) and wash with water (10 mL). Dry organic layer over Na₂SO₄, filter, and concentrate.[1]

Protocol B: The "Anhydrous" Method (Difficult/Unstable Substrates)

Best for: Coupling with Aryl Chlorides, electron-rich partners, or if significant protodeboronation is observed in Protocol A.

To completely suppress the hydrolytic deboronation pathway (Path B in Fig 1), water is excluded from the system.

Reagents:

  • Substrate: Aryl Chloride/Bromide (1.0 equiv)

  • Boronic Acid: 1.5 equiv (Excess required due to slower kinetics in anhydrous media)

  • Catalyst: XPhos Pd G3 (2-3 mol%)

  • Base: Cs₂CO₃ (3.0 equiv) or K₃PO₄ (anhydrous)

  • Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure:

  • Drying: Flame-dry the reaction vessel or use an oven-dried vial. Ensure the base (Cs₂CO₃) is finely ground and dried in an oven/vacuum prior to use.

  • Charge: Add Aryl Halide, Boronic Acid, Base, and XPhos Pd G3 in a glovebox or under a strong counter-flow of Argon.

  • Solvent: Add anhydrous 1,4-Dioxane.

  • Reaction: Heat to 100 °C for 12–18 hours.

    • Why XPhos? XPhos is exceptionally bulky and electron-rich, boosting oxidative addition into unreactive Aryl Chlorides and facilitating the difficult transmetallation with the 2,6-disubstituted boron center.

Data Analysis & Troubleshooting

Expected Outcomes vs. Common Failures
Observation (LCMS/TLC)DiagnosisCorrective Action
Product formed (>90%) Optimal conditions.Proceed to isolation.
Start Material (Halide) remains + De-boronated arene Protodeboronation. Catalyst is too slow; Base/Water is decomposing the boron species.Switch to Protocol B (Anhydrous). Increase Boronic Acid to 2.0 equiv.
Start Material (Halide) remains + Boronic Acid remains Catalyst Poisoning / Inactive. Oxidative addition failed.Switch from SPhos to XPhos or RuPhos . Ensure inert atmosphere is rigorous.
Homocoupling of Boronic Acid Oxidative Coupling. Presence of Oxygen.Degas solvents more thoroughly (Sparge with Ar for 15 mins).
Workflow Visualization

Experimental_Workflow Start Start: Substrate Assessment Decision Is the substrate Base-Sensitive or Unreactive (Cl)? Start->Decision ProtA Protocol A: Pd-SPhos G3 / Toluene / Water (Standard) Decision->ProtA No (Aryl Br/I) ProtB Protocol B: Pd-XPhos G3 / Dioxane (Anhydrous) Decision->ProtB Yes (Aryl Cl) Monitor Monitor via LCMS (Check for m/z [M+H] of Byproduct) ProtA->Monitor ProtB->Monitor Outcome1 Success: Isolate Biaryl Monitor->Outcome1 Product Observed Outcome2 Failure: Deboronated Species Monitor->Outcome2 Ar-H Observed Outcome2->ProtB Retry with Anhydrous Conditions

Figure 2: Decision tree for selecting the optimal coupling protocol based on substrate difficulty.

References

  • Mechanisms of Protodeboronation: Cox, P. A.; Reid, M.; Leach, A. G.; Campbell, A. D.; King, E. J.; Lloyd-Jones, G. C. Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. J. Am. Chem. Soc. 2017 , 139, 13156–13165. Link

  • Buchwald Precatalysts: Bruno, N. C.; Niljianskul, N.; Buchwald, S. L. N-Heterocyclic Carbene–Palladium(II) Precatalysts for the Suzuki–Miyaura Coupling of Aryl Chlorides. J. Org.[2][3] Chem. 2014 , 79, 4161–4166. Link

  • Fluorine in Medicinal Chemistry: Gillis, E. P.; Eastman, K. J.; Hill, M. D.; Donnelly, D. J.; Meanwell, N. A. Applications of Fluorine in Medicinal Chemistry.[4][5][6][7] J. Med. Chem. 2015 , 58, 8315–8359. Link

  • Unstable Boronic Acids: Kinzel, T.; Zhang, Y.; Buchwald, S. L. Use of Precatalysts for the Suzuki–Miyaura Cross-Coupling of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids. J. Am. Chem. Soc. 2010 , 132, 14073–14075. Link

Sources

Application

Using 2,3-Difluoro-4-morpholinophenylboronic acid as a pharmaceutical building block

Executive Summary 2,3-Difluoro-4-morpholinophenylboronic acid is a high-value pharmaceutical building block designed to install the 2,3-difluoro-4-morpholinophenyl moiety.[1][2] This structural motif is increasingly prev...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2,3-Difluoro-4-morpholinophenylboronic acid is a high-value pharmaceutical building block designed to install the 2,3-difluoro-4-morpholinophenyl moiety.[1][2] This structural motif is increasingly prevalent in kinase inhibitors (e.g., PI3K, mTOR pathways) and antibiotic development due to its dual ability to modulate lipophilicity via fluorination and enhance aqueous solubility via the morpholine ring.

However, this reagent presents a specific synthetic challenge: the ortho-fluorine effect . The fluorine atom at the 2-position (ortho to the boronic acid) significantly accelerates protodeboronation , a side reaction that cleaves the C–B bond before coupling can occur. This guide provides an optimized protocol to suppress deboronation and maximize cross-coupling efficiency.

Structural Analysis & Chemical Behavior

To use this reagent effectively, one must understand the electronic "push-pull" dynamic within the aryl ring:

  • The "Pull" (Destabilizing): The Fluorine at C2 (ortho) and C3 (meta) are electron-withdrawing groups (EWG). The C2-Fluorine increases the Lewis acidity of the boron center, facilitating transmetallation but also making the C–B bond highly susceptible to base-catalyzed hydrolysis (protodeboronation).

  • The "Push" (Stabilizing): The Morpholine at C4 (para) is a strong electron-donating group (EDG) via resonance. This donation increases electron density in the π-system, partially counteracting the EWG effect of the fluorines, but it is often insufficient to prevent hydrolysis under harsh aqueous basic conditions.

Implication: Standard Suzuki conditions (e.g., Pd(PPh₃)₄, aq. Na₂CO₃, 100°C) often result in low yields due to rapid conversion of the boronic acid to 1,2-difluoro-3-morpholinobenzene (the deboronated byproduct).

Diagram 1: Structural Logic & Reactivity Profile

G Molecule 2,3-Difluoro-4-morpholinophenylboronic Acid OrthoF C2-Fluorine (Ortho) Inductive Withdrawal (-I) Molecule->OrthoF Morpholine C4-Morpholine (Para) Resonance Donation (+R) Molecule->Morpholine Effect1 Increases Lewis Acidity of Boron OrthoF->Effect1 Effect2 Accelerates Protodeboronation OrthoF->Effect2 Risk Factor Morpholine->Effect2 Minor Stabilization Effect3 Enhances Solubility & Metabolic Stability Morpholine->Effect3

Caption: Electronic interplay: The C2-Fluorine accelerates hydrolytic cleavage, requiring specialized coupling conditions.

Handling & Storage

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The morpholine nitrogen can act as a base, potentially promoting auto-deboronation if exposed to moisture over long periods.

  • Re-purification: If the solid appears brown or sticky, it may have oxidized to the phenol or deboronated. Recrystallization from EtOAc/Hexanes is recommended before critical steps.[1]

Optimized Experimental Protocol

This protocol utilizes anhydrous conditions to eliminate the water required for the protodeboronation pathway, and a highly active precatalyst to ensure coupling occurs faster than decomposition.

Method: Anhydrous Suzuki-Miyaura Coupling[1][2]

Reagents:

  • Substrate: Aryl/Heteroaryl Halide (1.0 equiv)

  • Boronic Acid: 2,3-Difluoro-4-morpholinophenylboronic acid (1.3 – 1.5 equiv)[1]

  • Catalyst: XPhos Pd G3 or Pd(dppf)Cl₂·DCM (0.02 – 0.05 equiv)

  • Base: K₃PO₄ (finely ground, anhydrous) (3.0 equiv)

  • Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure:

  • Preparation:

    • Oven-dry a reaction vial and a magnetic stir bar. Cool under a stream of Argon.[1]

    • Critical: Ensure the K₃PO₄ is freshly ground and dry.[1] Clumped base reduces surface area and reaction rate.[1]

  • Charging:

    • Add the Aryl Halide (1.0 mmol), Boronic Acid (1.5 mmol), and K₃PO₄ (3.0 mmol) to the vial.

    • Add the Catalyst (e.g., XPhos Pd G3, 20-40 mg) last to minimize air exposure.

  • Degassing:

    • Seal the vial with a septum cap.

    • Evacuate and backfill with Argon (3 cycles).[1]

    • Inject anhydrous 1,4-Dioxane (5 mL, 0.2 M concentration) via syringe.

    • Optional: Sparge the solvent with Argon for 5 minutes if using a sensitive substrate.[1]

  • Reaction:

    • Place the vial in a pre-heated block at 80°C . (Avoid 100°C+ initially to prevent thermal decomposition of the boronic acid).

    • Stir vigorously (1000 rpm). The reaction is heterogeneous (solid base); good mixing is essential.

    • Monitor by LC-MS at 1 hour and 4 hours. Look for the product mass [M+H]+ and the deboronated byproduct (Mass = Boronic Acid - B(OH)2 + H).

  • Workup:

    • Cool to room temperature.[1][3]

    • Dilute with EtOAc and filter through a pad of Celite to remove palladium residues and inorganic salts.[1]

    • Concentrate the filtrate.[1][3]

Diagram 2: Experimental Workflow

Workflow Start Start: Weigh Reagents Inert Inert Cycle: Vac/Argon x3 Start->Inert Solvent Add Anhydrous Dioxane Inert->Solvent Heat Heat 80°C Vigorous Stirring Solvent->Heat Monitor LC-MS Check (1h & 4h) Heat->Monitor Monitor->Heat Incomplete Workup Filter (Celite) & Concentrate Monitor->Workup Conversion >95%

Caption: Anhydrous workflow minimizes hydrolytic deboronation risks.

Troubleshooting & Optimization Data

If the standard anhydrous protocol yields poor results, consult the table below to diagnose the issue based on the byproduct profile.

Observation (LC-MS)DiagnosisRecommended Adjustment
High Deboronated Byproduct Protodeboronation is faster than coupling.1.[1][2] Switch to Pd-174 (XPhos Pd G4) for faster oxidative addition.2. Lower temp to 60°C.3. Use a Boronic Ester (Pinacol) instead of Acid.
Homocoupling (Ar-Ar) Oxidation of the boronic acid.[1][2][4]1. Degas solvent more thoroughly (Freeze-Pump-Thaw).2.[1] Ensure Argon line is free of leaks.
No Reaction Catalyst poisoning or poor solubility.1.[1] Add 5% water (degassed) to dissolve base (accepting some deboronation risk).2.[1] Switch base to Cs₂CO₃ (more soluble in dioxane).[1]
Protodehalogenation Reduction of the aryl halide.[2]Switch solvent from Dioxane to Toluene/Butanol mixture.[1]

Medicinal Chemistry Applications

The 2,3-difluoro-4-morpholinophenyl motif is a bioisostere often used to replace simple morpholino-phenyl groups.[1]

  • Metabolic Stability: The fluorine atoms at positions 2 and 3 block the most metabolically labile sites on the phenyl ring (ortho/meta positions are common sites for P450 oxidation).[2]

  • Conformational Lock: The ortho-fluorine (C2) creates a twisted conformation relative to the biaryl axis due to steric repulsion with the coupling partner, which can improve selectivity for kinase pockets.

  • Solubility: The morpholine oxygen and nitrogen remain accessible for hydrogen bonding with water, maintaining solubility despite the lipophilic fluorine addition.

References

  • Protodeboronation Mechanisms

    • Wikipedia: Protodeboronation.[1] (General mechanism of base-catalyzed hydrolysis of C-B bonds).[1] Link

    • Cox, P. A. et al. "Protodeboronation of Heteroaromatic Boronic Acids." J. Am. Chem. Soc.[1] (Discussing the correlation between ortho-heteroatoms/substituents and stability).

  • Suzuki Coupling Optimization

    • Sigma-Aldrich.[1] "Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC Complexes."[1][5] (Protocols for difficult substrates). Link

    • BenchChem.[1][3] "Comparative Guide to Fluoropyridine Boronic Acids."[1][3] (Analogous reactivity of ortho-fluoro species).[1][6] Link

  • Morpholine in MedChem

    • Kourounakis, A. P. et al.[7][8] "Morpholine As a Scaffold in Medicinal Chemistry."[1][8][9][10] Med.[1][9][10][11] Res. Rev. 2020. (Review of morpholine pharmacophore utility). Link

  • Reagent Data

    • Sigma-Aldrich.[1] "3-Fluoro-4-morpholinophenylboronic Acid Product Page."[1] (Analogous compound properties). Link

Sources

Method

Application Notes: Synthesis of Kinase Inhibitors Using 2,3-Difluoro-4-morpholinophenylboronic Acid

Introduction: The Strategic Role of Fluorinated Boronic Acids in Kinase Inhibitor Synthesis Kinase inhibitors are a cornerstone of modern targeted therapy, particularly in oncology. Their efficacy is often dictated by th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Role of Fluorinated Boronic Acids in Kinase Inhibitor Synthesis

Kinase inhibitors are a cornerstone of modern targeted therapy, particularly in oncology. Their efficacy is often dictated by the precise molecular interactions within the ATP-binding pocket of the target kinase. The strategic incorporation of fluorine atoms into these inhibitor scaffolds can significantly enhance their pharmacological properties, including metabolic stability, binding affinity, and membrane permeability.[1][2] The unique electronic properties of fluorine can modulate the pKa of nearby functional groups and lead to more favorable protein-ligand interactions.[1][3]

2,3-Difluoro-4-morpholinophenylboronic acid is a key building block for the synthesis of a new generation of kinase inhibitors. Its difluorinated phenyl ring, combined with the morpholino group, provides a unique structural motif that can be exploited to achieve high potency and selectivity. This application note provides a comprehensive guide to the use of this reagent in the synthesis of kinase inhibitors via the Suzuki-Miyaura cross-coupling reaction, a powerful and versatile method for forming carbon-carbon bonds.[4][5][6][7]

The Suzuki-Miyaura Cross-Coupling: A Powerful Tool for C-C Bond Formation

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboronic acid and an organohalide.[4][5][6] This reaction is widely used in the pharmaceutical industry due to its mild reaction conditions, high functional group tolerance, and the commercial availability of a wide range of boronic acids.[4][7][8]

The catalytic cycle of the Suzuki-Miyaura reaction involves three main steps:[6][9]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the organohalide, forming a Pd(II) complex.[5][6]

  • Transmetalation: The organic group from the boronic acid is transferred to the palladium center, typically facilitated by a base.[4][6][10]

  • Reductive Elimination: The two organic groups on the palladium complex couple, forming the new C-C bond and regenerating the Pd(0) catalyst.[5][6]

Suzuki_Miyaura_Cycle Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition R1-X Organohalide (R¹-X) R1-X->Oxidative_Addition R1-Pd(II)L2-X R¹-Pd(II)L₂-X Oxidative_Addition->R1-Pd(II)L2-X Transmetalation Transmetalation R1-Pd(II)L2-X->Transmetalation Boronic_Acid Boronic Acid (R²-B(OH)₂) + Base Boronic_Acid->Transmetalation R1-Pd(II)L2-R2 R¹-Pd(II)L₂-R² Transmetalation->R1-Pd(II)L2-R2 Reductive_Elimination Reductive Elimination R1-Pd(II)L2-R2->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Catalyst Regeneration Product Product (R¹-R²) Reductive_Elimination->Product

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of a Kinase Inhibitor Core

This protocol describes a general procedure for the Suzuki-Miyaura cross-coupling of 2,3-Difluoro-4-morpholinophenylboronic acid with a heterocyclic halide, a common core structure in many kinase inhibitors. A representative example is the coupling with a 4-chloro-quinazoline, a privileged scaffold in kinase inhibitor design.[11]

Materials
Reagent/MaterialGradeSupplier
2,3-Difluoro-4-morpholinophenylboronic acid≥95%e.g., Sigma-Aldrich, Fluorochem[12]
4-Chloro-6-iodoquinazoline≥97%Commercially Available
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]≥99%Strem, Sigma-Aldrich
Potassium Carbonate (K₂CO₃)Anhydrous, ≥99%Acros Organics
1,4-DioxaneAnhydrousAcros Organics
WaterDeionizedIn-house
Ethyl AcetateACS GradeFisher Scientific
Brine (saturated NaCl solution)In-house
Anhydrous Sodium Sulfate (Na₂SO₄)Fisher Scientific
Silica Gel230-400 meshSorbent Technologies
Reaction Setup and Procedure

protocol_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Add_Reactants 1. Add 4-Chloro-6-iodoquinazoline, 2,3-Difluoro-4-morpholinophenylboronic acid, and K₂CO₃ to a dry flask. Inert_Atmosphere 2. Evacuate and backfill with Argon/Nitrogen (3x). Add_Reactants->Inert_Atmosphere Add_Solvent_Catalyst 3. Add anhydrous 1,4-Dioxane and Water. Inert_Atmosphere->Add_Solvent_Catalyst Add_Catalyst 4. Add Pd(PPh₃)₄ catalyst. Add_Solvent_Catalyst->Add_Catalyst Heating 5. Heat the mixture to 90-100 °C for 12-24h. Add_Catalyst->Heating Monitoring 6. Monitor reaction by TLC/LC-MS. Heating->Monitoring Cooling 7. Cool to room temperature. Monitoring->Cooling Extraction 8. Dilute with Ethyl Acetate, wash with water and brine. Cooling->Extraction Drying 9. Dry organic layer with Na₂SO₄. Extraction->Drying Concentration 10. Concentrate under reduced pressure. Drying->Concentration Purification 11. Purify by column chromatography. Concentration->Purification

Caption: General workflow for the synthesis of a kinase inhibitor core.

Step-by-Step Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chloro-6-iodoquinazoline (1.0 mmol, 1.0 equiv), 2,3-Difluoro-4-morpholinophenylboronic acid (1.2 mmol, 1.2 equiv), and anhydrous potassium carbonate (2.0 mmol, 2.0 equiv).

  • Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an inert atmosphere.[13]

  • Add anhydrous 1,4-dioxane (8 mL) and deionized water (2 mL) to the flask.

  • Add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%) to the reaction mixture.

  • Heat the reaction mixture to 90-100 °C and stir vigorously for 12-24 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (50 mL) and wash with water (2 x 25 mL) and brine (25 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired product.

Critical Parameters and Optimization
ParameterRecommended RangeRationale
Boronic Acid Stoichiometry 1.1 - 1.5 equiv.A slight excess ensures complete consumption of the more expensive halide.
Base K₂CO₃, Cs₂CO₃, K₃PO₄The choice of base can significantly impact the reaction rate and yield.[14]
Solvent System Dioxane/H₂O, Toluene/H₂O, DMFThe solvent system influences the solubility of reagents and the stability of the catalyst.
Catalyst Loading 1 - 5 mol%Higher loading may be required for less reactive substrates.
Temperature 80 - 110 °CHigher temperatures can accelerate the reaction but may also lead to decomposition.

Characterization of the Synthesized Kinase Inhibitor

The structure and purity of the final product should be confirmed using standard analytical techniques.

TechniqueExpected Results
¹H NMR Signals corresponding to the protons on the quinazoline and the difluoro-morpholinophenyl moieties.
¹³C NMR Resonances for all carbon atoms in the molecule, including the characteristic C-F couplings.
¹⁹F NMR Two distinct signals for the two non-equivalent fluorine atoms.
Mass Spectrometry (HRMS) Accurate mass measurement to confirm the elemental composition.
HPLC Determination of purity (typically >95%).

Application in Kinase Signaling Pathways

The synthesized kinase inhibitor can be evaluated for its ability to modulate specific signaling pathways. For example, many quinazoline-based inhibitors target the Epidermal Growth Factor Receptor (EGFR) pathway, which is frequently dysregulated in cancer.[11]

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGF EGF EGFR EGFR EGF->EGFR PI3K PI3K EGFR->PI3K RAS Ras EGFR->RAS AKT Akt PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation, Survival, Angiogenesis mTOR->Proliferation RAF Raf RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK ERK->Proliferation Inhibitor Synthesized Kinase Inhibitor Inhibitor->EGFR Inhibition

Caption: Simplified EGFR signaling pathway and the site of action for a targeted inhibitor.

Conclusion

2,3-Difluoro-4-morpholinophenylboronic acid is a valuable and versatile building block for the synthesis of novel kinase inhibitors. The Suzuki-Miyaura cross-coupling reaction provides a robust and efficient method for incorporating this fluorinated motif into various heterocyclic scaffolds. The protocols and guidelines presented in this application note offer a solid foundation for researchers in drug discovery and development to synthesize and evaluate new potential therapeutic agents.

References

  • Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • L'Heureux, A., et al. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

  • Ardila-Fierro, K. J., & Hernandez, J. G. (2021). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules, 26(20), 6147. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Goldberg, F. W., & Smedley, C. J. (2014). Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. Molecules, 19(11), 17796–17824. Retrieved from [Link]

  • Ardila-Fierro, K. J., & Hernandez, J. G. (2024, February 27). The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia.pub. Retrieved from [Link]

  • NRO-Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. Retrieved from [Link]

  • Pal, R. R., et al. (2022). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Molecular Structure, 1269, 133745. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Wang, Z., et al. (2012). Practical synthesis of lapatinib. ResearchGate. Retrieved from [Link]

  • Gou, S., et al. (2014). Design and synthesis of Lapatinib derivatives containing a branched side chain as HER1/HER2 targeting antitumor drug candidates. European Journal of Medicinal Chemistry, 86, 62-73. Retrieved from [Link]

  • Google Patents. (n.d.). WO2014170910A1 - Process for the preparation of lapatinib.
  • Google Patents. (n.d.). CN103159747A - Synthetic method of lapatinib.
  • Hayakawa, M., et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & Medicinal Chemistry, 14(20), 6847-6858. Retrieved from [Link]

  • Jones, C. D., et al. (2021). Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Molecules, 26(19), 5945. Retrieved from [Link]

  • Roskoski, R., Jr. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Pharmacological Research, 174, 105936. Retrieved from [Link]

  • Hodson, L. (2014). The synthesis of novel kinase inhibitors using click chemistry. Semantic Scholar. Retrieved from [Link]

  • Boron Molecular. (2023, October 16). Fine Chemical Suppliers and their role in the industry. Retrieved from [Link]

  • Stanovnik, B., & Svete, J. (2000). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to... SciSpace. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing protodeboronation of 2,3-Difluoro-4-morpholinophenylboronic acid

Technical Support Ticket #8492: Stability Protocols for 2,3-Difluoro-4-morpholinophenylboronic Acid Status: Open Priority: Critical (Reagent Instability) Assigned Specialist: Senior Application Scientist, Synthesis Divis...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Ticket #8492: Stability Protocols for 2,3-Difluoro-4-morpholinophenylboronic Acid

Status: Open Priority: Critical (Reagent Instability) Assigned Specialist: Senior Application Scientist, Synthesis Division

Issue Triage: The "Silent Killer" in Your Flask

User Query: "My Suzuki coupling yields are inconsistent. The starting material disappears, but I'm isolating the protodeboronated byproduct (2,3-difluoro-4-morpholinobenzene) instead of the product. Why is this specific molecule so fragile?"

Technical Diagnosis: You are encountering rapid protodeboronation , a common failure mode for polyfluorinated arylboronic acids. However, your specific molecule (2,3-difluoro-4-morpholinophenylboronic acid) represents a "perfect storm" of electronic effects that accelerates this decomposition.

  • The "Ortho-Fluoro" Effect: The fluorine atom at the C2 position (ortho) is highly electronegative. It inductively withdraws electron density from the carbon-boron (

    
    ) bond, making it more polar and susceptible to cleavage.
    
  • The "Morpholine Push": The morpholine group at the C4 position is a strong electron-donating group (EDG) via resonance. It pushes electron density into the ring, specifically concentrating it at the ortho and para positions relative to itself.

    • The Conflict: The para position relative to the morpholine is the ipso-carbon (C1, holding the boron).

    • The Result: The morpholine makes the C1 carbon highly nucleophilic, while the ortho-fluorine stabilizes the transition state. This makes the C1 position a magnet for protons (

      
       from water/solvent), leading to rapid displacement of the boron group.
      

Visualizing the Failure Mode:

Protodeboronation cluster_0 Critical Failure Pathway Start Boronic Acid (Neutral) Boronate Boronate Anion [Ar-B(OH)3]- Start->Boronate pH > pKa Base Base (OH-) Base->Boronate TS Protonation TS (Rate Limiting) Boronate->TS Slow Release Ipso Ipso-Carbon Nucleophilicity (Increased by Morpholine) Ipso->TS Facilitates H+ Attack Product Byproduct (Ar-H) TS->Product C-B Bond Cleavage

Caption: The "Push-Pull" mechanism where morpholine donation (Red Node) accelerates protonation of the boronate species.

Level 1 Support: Optimizing Reaction Conditions

If you must use the free boronic acid, you cannot use "standard" Suzuki conditions (e.g.,


, 

, reflux). You must suppress the pathway shown above.
A. Base Selection Matrix

The goal is to maintain a pH just high enough to activate the catalyst (transmetalation) but low enough to minimize the concentration of the reactive boronate anion.

Base TypeRecommendationWhy?
Hydroxides (

)
FORBIDDEN High concentration of

guarantees rapid protodeboronation.
Carbonates (

)
Avoid Often requires water to be soluble, introducing the proton source.
Phosphates (

)
Recommended Can be used with minimal water; buffering effect prevents pH spikes.
Fluorides (

)
Best for Anhydrous Activates boron via

instead of

, allowing strictly anhydrous conditions.
B. Catalyst Engineering

Speed is your safety net. You need a catalyst that performs oxidative addition and transmetalation faster than the rate of protodeboronation.

  • Legacy Catalysts: Avoid

    
     or 
    
    
    
    . They are too slow.
  • Modern Precatalysts: Use Buchwald G3/G4 precatalysts (e.g., XPhos Pd G3, SPhos Pd G3). These generate the active

    
     species immediately even at room temperature.[1]
    

Level 2 Support: Derivatization (The "Nuclear Option")

If optimization fails, the free boronic acid is simply too unstable. You must mask the boron atom to prevent the formation of the tetrahedral boronate anion until the exact moment of reaction.

Strategy: MIDA Boronates (Slow Release)

N-Methyliminodiacetic acid (MIDA) ligands cage the boron, rehybridizing it to


. This shuts down the resonance interaction with the ring, protecting it from protodeboronation. Under aqueous basic conditions, the MIDA hydrolyzes slowly, releasing the active boronic acid at a rate that matches the catalytic cycle.

Decision Tree for Troubleshooting:

Troubleshooting Start Yield < 40%? Check Check Byproduct: Is it Ar-H? Start->Check Yes Yes: Protodeboronation Check->Yes No No: Catalyst Poisoning or Homocoupling Check->No Action1 Step 1: Switch to Anhydrous Conditions (CsF / Dioxane) Yes->Action1 Action2 Step 2: Switch to MIDA Boronate Action1->Action2 If fails

Caption: Workflow for diagnosing and treating low yields in fluorinated boronic acid couplings.

Experimental Protocols

Protocol A: "Speed Run" Coupling (For Free Boronic Acid)

Use this if you cannot derivatize and need a quick result.

Reagents:

  • Aryl Halide (1.0 equiv)[2]

  • 2,3-Difluoro-4-morpholinophenylboronic acid (1.5 equiv)

  • Catalyst: XPhos Pd G3 (2 mol%)[2]

  • Base:

    
     (3.0 equiv)[2]
    
  • Solvent: THF/Water (10:1 ratio) – Keep water minimal!

Procedure:

  • Charge a vial with the Aryl Halide, Boronic Acid, and

    
    .[2][3]
    
  • Add the XPhos Pd G3 precatalyst last.

  • Seal and purge with Argon for 5 minutes.

  • Add degassed THF/Water mixture.

  • CRITICAL: Stir vigorously at Room Temperature (25°C). Do not heat to 80°C.

  • Monitor by LCMS at 15 minutes. The reaction should be complete within 1 hour.

Protocol B: MIDA Boronate Synthesis & Coupling

Use this for scale-up or if Protocol A fails.

Step 1: Protection

  • Reflux the boronic acid (1 equiv) with MIDA (1.2 equiv) in Toluene/DMSO (10:1) with a Dean-Stark trap to remove water.

  • Precipitate the product by pouring into Ether. The MIDA boronate is air-stable and can be stored indefinitely.

Step 2: "Slow Release" Coupling

  • Mix Aryl Halide (1.0 equiv), MIDA Boronate (1.5 equiv), and

    
     (5.0 equiv).
    
  • Catalyst: Pd(OAc)2 (2 mol%) + SPhos (4 mol%).

  • Solvent: Dioxane/Water (5:1).

  • Heat to 60°C. The water slowly hydrolyzes the MIDA, releasing the active acid at a low concentration, which is immediately consumed by the catalyst, preventing accumulation and decomposition.

References

  • Mechanistic Studies on Protodeboronation: Cox, P. A., et al. (2016).[4] Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society. [Link]

  • MIDA Boronate Strategy: Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids. Journal of the American Chemical Society. [Link]

  • Fast Coupling of Unstable Boronic Acids: Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010).[3] A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. [Link]

  • Anhydrous Fluoride Activation: Wright, S. W., et al. (1994). Fluoride-mediated boronic acid coupling reactions. The Journal of Organic Chemistry. [Link]

Sources

Optimization

Purification techniques for 2,3-Difluoro-4-morpholinophenylboronic acid crude product

Topic: Purification techniques for 2,3-Difluoro-4-morpholinophenylboronic acid crude product Content type: Technical Support Center Guide Document ID: TSC-BOR-234M Status: Active Target Audience: Medicinal Chemists, Proc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Purification techniques for 2,3-Difluoro-4-morpholinophenylboronic acid crude product Content type: Technical Support Center Guide

Document ID: TSC-BOR-234M Status: Active Target Audience: Medicinal Chemists, Process Development Scientists[1]

Executive Summary

Purifying 2,3-Difluoro-4-morpholinophenylboronic acid presents a unique "perfect storm" of chemical challenges. You are dealing with a molecule that is amphoteric (basic morpholine + acidic boronic acid), lipophilic (fluorinated), and kinetically unstable (prone to protodeboronation due to ortho-fluorine substituents).

Standard purification methods often fail because:

  • Silica Gel Irreversibility: The basic morpholine and acidic boronic acid both interact strongly with silanols, causing severe streaking or total mass loss.[1]

  • Protodeboronation: The 2,3-difluoro substitution pattern activates the C-B bond toward cleavage under both strongly acidic and basic conditions.[1]

  • Boroxine Equilibrium: The product spontaneously dehydrates to form trimeric anhydrides (boroxines), leading to confusing NMR spectra and "oiling out" during crystallization.[1]

This guide provides a validated, non-chromatographic workflow designed to isolate high-purity material while mitigating decomposition.[1]

Phase 1: Critical Stability & Handling (Read Before Starting)

Q: Why does my product decompose during standard workup?

A: The 2,3-difluoro substitution pattern destabilizes the C-B bond.[1]

  • Mechanism: In basic media (pH > 10), the formation of the tetrahedral boronate anion (

    
    ) activates the ring for protonolysis. In acidic media (pH < 2), acid-catalyzed displacement occurs.[1]
    
  • The "Danger Zone": Prolonged exposure to

    
     or heating above 
    
    
    
    will rapidly convert your product to 3,4-difluorophenylmorpholine (protodeboronation byproduct).
Q: Can I use silica gel chromatography?

A: Avoid if possible. If you must use silica, you cannot use a standard solvent system.[1] You must "deactivate" the silica to prevent the boronic acid from sticking:

  • Add 1% Acetic Acid: To the eluent to suppress silanol ionization.

  • Add 0.5% Triethylamine: To block acidic sites (risky due to basicity).

  • Better Alternative: Convert to the Pinacol Ester first, purify on silica, then hydrolyze (though hydrolysis can be difficult).[1] Recrystallization is vastly superior for the free acid.

Phase 2: The "Cold Base" Extraction Protocol

This is the most reliable method for cleaning the crude product without chromatography. It exploits the amphoteric nature of the molecule to wash away non-acidic impurities (like starting aryl halides) and non-basic impurities.

Prerequisites:

  • Temperature: All buffers must be ice-cold (

    
    ).
    
  • Speed: Perform the basic extraction step rapidly (< 10 mins contact time).

Step-by-Step Workflow
  • Dissolution (Organic Phase):

    • Dissolve the crude dark solid in Ethyl Acetate (EtOAc) .

    • Note: If the crude is very tarry, sonicate to ensure full dissolution.[1]

  • Acid Wash (Remove Basic Impurities):

    • Wash the EtOAc layer with 0.5 M HCl (cold).

    • Chemistry: The morpholine nitrogen is weakly basic due to the electron-withdrawing fluorines. It may not fully protonate and extract into water unless the pH is very low. However, this step removes highly basic aliphatic amine impurities.[1]

    • Check: TLC the organic layer. If the product remains in the organic layer (likely, due to fluorines), proceed.[1] If product moves to water, collect aqueous, neutralize to pH 6, and extract back to EtOAc.[1]

  • The "Flash" Base Extraction (Crucial Step):

    • Cool the EtOAc solution to

      
      .
      
    • Extract rapidly with ice-cold 1.0 M NaOH (3 portions).

    • Mechanism:[2][3][4][5] The boronic acid converts to the water-soluble boronate anion (

      
      ). Neutral organic impurities (dimers, de-boronated byproducts) stay in the EtOAc.[1]
      
    • IMMEDIATELY separate the aqueous layer. Do not wait.

  • Re-Acidification & Precipitation:

    • Take the basic aqueous extracts (containing your product) and cool to

      
      .
      
    • Dropwise add 1.0 M HCl with vigorous stirring.

    • Target pH: Adjust to pH 5.5 – 6.0 .

    • Observation: The product should precipitate as a white/off-white solid as it returns to its neutral, charge-balanced state.[1]

    • Why pH 6? Going too acidic (pH < 2) might protonate the morpholine, making it soluble again as the ammonium salt.[1]

  • Isolation:

    • Filter the precipitate.[1]

    • Wash with cold water and minimal cold hexanes.[1]

    • Dry under high vacuum at room temperature (do not heat).

Visualizing the Extraction Logic

ExtractionLogic Start Crude Mixture (Product + Impurities) Dissolve Dissolve in EtOAc Start->Dissolve BaseExt Rapid Extract with Cold 1M NaOH (0°C) Dissolve->BaseExt OrgLayer Organic Layer (Contains Neutral Impurities: Aryl Halides, De-boronated) BaseExt->OrgLayer Discard AqLayer Aqueous Layer (Contains Product as Boronate Anion) BaseExt->AqLayer Keep (Fast!) Acidify Acidify to pH 5.5 - 6.0 with 1M HCl AqLayer->Acidify Precipitate Precipitate Forms (Neutral Boronic Acid) Acidify->Precipitate Ideal Outcome Soluble Stays Soluble? (pH too low -> Ammonium cation) Acidify->Soluble If pH < 2

Figure 1: The "Cold Base" extraction logic designed to separate the boronic acid from non-acidic impurities while minimizing protodeboronation risk.

Phase 3: Crystallization Guide

If the extraction yields a solid that is still slightly impure (90-95%), use recrystallization.[1]

Recommended Solvent Systems:

Solvent SystemRatio (v/v)ProtocolBest For
Acetonitrile / Water 3:1 to 1:1Dissolve in hot MeCN, add warm water until cloudy, cool slowly to 4°C.General purification; removing colored impurities.[1]
Ethanol / Water 1:2Dissolve in minimal warm ethanol (<50°C), add water dropwise.[1]Removing inorganic salts.[1]
Acetone / Hexane 1:5Dissolve in minimal acetone, layer hexane on top, let diffuse.[1]Highly lipophilic impurities.[1]

Warning: Do not use Methanol. Boronic acids readily form methyl esters in methanol, which complicates NMR analysis (though they hydrolyze back in water).[1]

Phase 4: Troubleshooting & FAQs

Q: My NMR shows a messy mix of peaks. Is it decomposed?

A: Not necessarily. Boronic acids exist in a dynamic equilibrium between the free acid monomer , the boroxine trimer (anhydride), and various H-bonded dimers.[1]

  • The Fix: Add 1-2 drops of

    
     to your NMR tube (if using 
    
    
    
    or DMSO-
    
    
    ). The water shifts the equilibrium entirely back to the monomeric acid species, sharpening the peaks.[1]
Q: The product is an oil and won't solidify.

A: This is likely the boroxine form, which is often less crystalline than the acid.[1]

  • The Fix: Dissolve the oil in a small amount of wet ether or EtOAc saturated with water. Sonicate.[1] The re-hydration often triggers crystallization of the boronic acid. Alternatively, triturate with pentane/hexanes to wash away oils.[1]

Q: I lost everything during the base extraction.

A: Two possibilities:

  • Decomposition: You left it in base too long or it was too warm.[1] Check the organic waste layer for 3,4-difluorophenylmorpholine.[1]

  • pH Overshoot: When re-acidifying, you went to pH 1. The morpholine nitrogen protonated, and the molecule stayed in the water as a cation.[1]

    • Recovery: Neutralize the aqueous waste to pH 7 and extract with EtOAc.

Q: Can I use scavenger resins?

A: Yes. If you have a neutral impurity (like the starting aryl bromide) that won't wash out:

  • Diol Resins: Use a polystyrene-supported diol resin.[1] The boronic acid binds to the resin (forming an ester). Wash the resin with organics to remove impurities.[1] Elute the product using THF/Water/Acid.

References

  • Solubility and Stability of Boronic Acids

    • Study on the solubility of fluorinated phenylboronic acids and their tendency to form boroxines.
    • Source:

  • Protodeboronation Mechanisms

    • Detailed kinetics of base-catalyzed decomposition of ortho-substituted boronic acids.
    • Source:

  • Purification Strategies (General)

    • Overview of non-chromatographic isolation methods including diethanolamine adducts.
    • Source:

  • Morpholine Basicity & Properties

    • Data on the pKa and solubility of morpholine deriv
    • Source:

Sources

Troubleshooting

Technical Support Center: Optimizing Suzuki-Miyaura Coupling of Fluorinated Boronic Acids

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving fluorinated boronic acids. This guide is designed for researchers, scientists, and professionals in drug developmen...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving fluorinated boronic acids. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-C bond formation with these often-challenging substrates. Fluorinated boronic acids are invaluable building blocks, yet their unique electronic properties demand careful consideration of the reaction parameters, particularly the base and solvent system.

This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols in a practical question-and-answer format. Our goal is to equip you with the scientific rationale behind experimental choices, enabling you to overcome common hurdles and achieve robust, high-yielding, and reproducible results.

Troubleshooting Guide: Addressing Specific Experimental Issues

Here, we tackle common problems encountered during the coupling of fluorinated boronic acids, providing explanations grounded in reaction mechanism and actionable solutions.

Question 1: My reaction yield is low, and I'm recovering unreacted starting materials. What are the likely causes and how can I improve it?

Low conversion is a frequent issue, often pointing to suboptimal activation of the catalytic cycle. The electron-withdrawing nature of fluorine atoms increases the Lewis acidity of the boronic acid, which can influence the crucial transmetalation step.[1][2]

Underlying Causes & Solutions:

  • Ineffective Base-Boronic Acid Combination: The primary role of the base is to activate the boronic acid by forming a more nucleophilic boronate species, which is essential for efficient transmetalation to the palladium center.[3][4][5][6] For fluorinated boronic acids, which are more acidic than their non-fluorinated analogs, a judicious choice of base is critical.[1]

    • Troubleshooting Steps:

      • Switch to a Stronger, Non-Nucleophilic Base: If you are using a weak base like Na₂CO₃, consider switching to a stronger base such as K₃PO₄ or Cs₂CO₃.[3][7] These bases are effective at forming the active boronate species without promoting significant side reactions.

      • Ensure Base Quality: The physical state of the base matters. Ensure it is finely powdered and anhydrous, as this can significantly impact its reactivity and solubility.

      • Consider Homogeneous vs. Heterogeneous Conditions: In some cases, a base that is partially soluble in the reaction medium can provide a sustained concentration of the active boronate, preventing side reactions that might occur with a fully soluble, highly basic solution.

  • Suboptimal Solvent System: The solvent influences the solubility of reagents, the stability of intermediates, and the overall rate of the reaction.[8][9]

    • Troubleshooting Steps:

      • Solvent Screening: Perform a screen of common solvents. Aprotic polar solvents like 1,4-dioxane, THF, or DMF are often good starting points, frequently used with water as a co-solvent.[9][10] Toluene is another common choice.[3]

      • The Role of Water: A small amount of water is often beneficial, as it can help to dissolve inorganic bases and facilitate the formation of the active [ArPd(OH)L₂] species, which can be crucial for transmetalation.[4] However, excess water can promote protodeboronation.

  • Catalyst Deactivation: The palladium catalyst can be deactivated through various pathways, including oxidation or poisoning by impurities.

    • Troubleshooting Steps:

      • Thorough Degassing: Oxygen can oxidize the active Pd(0) catalyst and promote the homocoupling of boronic acids.[11] Ensure your solvents and reaction mixture are rigorously degassed using methods like sparging with an inert gas (argon or nitrogen) or freeze-pump-thaw cycles.

      • Use of Fresh Reagents: Ensure your palladium source and ligands are not degraded. Phosphine ligands, in particular, can be susceptible to oxidation.[11]

Question 2: I'm observing significant protodeboronation of my fluorinated boronic acid. How can I prevent this side reaction?

Protodeboronation, the replacement of the C-B bond with a C-H bond, is a major competing pathway, especially with electron-deficient arylboronic acids like those containing fluorine substituents.[12][13][14] This is often exacerbated by the presence of water and a strong base.

Underlying Causes & Solutions:

  • Instability of the Boronic Acid: Fluorinated aryl boronic acids are more prone to protodeboronation due to the electron-withdrawing nature of the fluorine atoms, which polarizes the C-B bond.[15] The presence of an ortho-fluorine group can further accelerate this instability.[13]

    • Troubleshooting Steps:

      • Use Milder Bases: Strong bases and high temperatures can promote protodeboronation. Consider using a weaker base like K₂CO₃ or even KF.

      • Minimize Water Content: While some water can be beneficial, excess water provides a proton source for this side reaction.[16] Try running the reaction under anhydrous conditions or with a minimal, controlled amount of water.

      • Protect the Boronic Acid: Consider converting the boronic acid to a more stable derivative, such as a pinacol ester (ArB(pin)), MIDA boronate, or an organotrifluoroborate salt (ArBF₃K).[12][17][18] These derivatives can release the boronic acid slowly into the reaction medium, keeping its concentration low and minimizing the opportunity for protodeboronation.[11][17]

Question 3: My reaction is producing a significant amount of homocoupled product from the boronic acid. What is causing this and how can I suppress it?

The formation of a biaryl product derived from the coupling of two boronic acid molecules is a common side reaction that reduces the yield of the desired cross-coupled product.

Underlying Causes & Solutions:

  • Oxidative Homocoupling: This side reaction is often promoted by the presence of oxygen and can be catalyzed by palladium.[11]

    • Troubleshooting Steps:

      • Rigorous Degassing: As with preventing catalyst deactivation, meticulous degassing of solvents and the reaction setup is the most effective way to minimize homocoupling.[11]

      • Use a Pd(0) Source: Starting with a Pd(0) catalyst, such as Pd(PPh₃)₄, can be advantageous. If you are using a Pd(II) precatalyst like Pd(OAc)₂, its in-situ reduction to Pd(0) can sometimes consume the boronic acid and lead to homocoupling.[11]

      • Ligand Choice: Bulky, electron-rich ligands can sometimes sterically hinder the formation of the intermediates that lead to homocoupling, thereby favoring the desired cross-coupling pathway.[11]

Frequently Asked Questions (FAQs)

Q1: Why are fluorinated boronic acids considered "challenging" coupling partners?

The introduction of fluorine atoms significantly alters the electronic properties of the boronic acid. The strong electron-withdrawing inductive effect of fluorine increases the Lewis acidity of the boron center.[1] This has several consequences:

  • Increased Acidity: Fluorinated phenylboronic acids have a lower pKa than their non-fluorinated counterparts, affecting the equilibrium with the base.[1]

  • Susceptibility to Protodeboronation: The polarized C-B bond is more susceptible to cleavage by proton sources, a common side reaction.[12][13]

  • Altered Transmetalation Rate: While the base is required to form the active boronate, the electronic properties of the fluorinated aryl group can influence the rate of transfer to the palladium center.

Q2: How do I choose the right base for my system?

Base selection is highly substrate- and solvent-dependent. A good starting point is to screen a few different classes of bases.

Base ClassExamplespKa of Conjugate AcidCharacteristics & Typical Use Cases
Carbonates Na₂CO₃, K₂CO₃, Cs₂CO₃~10.3 (for HCO₃⁻)Mild to moderate strength. Widely used and often a good first choice. Cs₂CO₃ is more soluble in organic solvents and can be effective in challenging couplings.[3]
Phosphates K₃PO₄~12.3 (for HPO₄²⁻)A stronger base than carbonates, often providing higher yields, especially for less reactive coupling partners.[3]
Hydroxides NaOH, KOH~15.7 (for H₂O)Strong bases, but their high nucleophilicity can lead to side reactions, including hydrolysis of sensitive functional groups.
Fluorides KF, CsF~3.2 (for HF)Can be effective, particularly in anhydrous conditions. The fluoride ion can interact with the boron atom to facilitate transmetalation.
Organic Bases Triethylamine (TEA), DIPEA~10.8Generally less effective than inorganic bases for Suzuki-Miyaura couplings and can sometimes act as a hydride source, leading to dehalogenation.[3]

Q3: What is the optimal solvent system?

There is no single "best" solvent system. The choice depends on the solubility of your substrates and the chosen base. A screening approach is recommended.

Solvent SystemCharacteristics
Toluene/Water A common biphasic system. Toluene dissolves the organic components, while water dissolves the inorganic base.[3]
Dioxane/Water or THF/Water Polar aprotic solvents that can often lead to homogeneous reaction mixtures, which can be advantageous.[19]
DMF or DMAc Highly polar aprotic solvents that can be effective for challenging couplings but can also be more difficult to remove.[9][10]

Q4: Should I use a boronic acid or a boronic ester?

For fluorinated systems prone to protodeboronation, using a more stable boronic ester (e.g., pinacol ester) is often a superior strategy.[12] While boronic acids are more atom-economical, the stability offered by esters can lead to higher and more reproducible yields by minimizing decomposition.[12][18]

Experimental Protocols

Protocol 1: General Procedure for Base and Solvent Screening

This protocol provides a framework for systematically optimizing your reaction conditions. It is designed to be carried out in parallel in a 24-well reaction block or in individual vials.

Materials:

  • Aryl halide (1.0 equiv)

  • Fluorinated boronic acid or ester (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) or a pre-catalyst system (e.g., Pd₂(dba)₃ with a ligand like SPhos or XPhos)

  • Bases for screening (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃, KF) (2.0-3.0 equiv)

  • Degassed solvents for screening (e.g., 1,4-Dioxane/H₂O (10:1), Toluene/H₂O (10:1), THF/H₂O (10:1), DMF)

  • Reaction vials with stir bars

  • Inert atmosphere glovebox or Schlenk line

Procedure:

  • Preparation: To each reaction vial, add the aryl halide, fluorinated boronic acid/ester, and the selected base.

  • Inert Atmosphere: Place the vials in a reaction block or attach to a Schlenk line. Evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.[14]

  • Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst and any additional ligand to each vial.

  • Solvent Addition: Add the designated degassed solvent to each vial via syringe.[14]

  • Reaction: Seal the vials and heat the reaction block to the desired temperature (a good starting point is 80-100 °C) with vigorous stirring.[7]

  • Monitoring: Monitor the progress of each reaction by TLC, GC, or LC-MS at regular intervals.

  • Work-up and Analysis: Upon completion, cool the reactions to room temperature. Dilute with an organic solvent (e.g., ethyl acetate), wash with water and brine, dry the organic layer, and concentrate. Analyze the crude product to determine the relative conversion and yield for each condition.

Visualizing the Workflow

Decision-Making Workflow for Optimization

This diagram illustrates a logical progression for troubleshooting and optimizing the coupling of fluorinated boronic acids.

G cluster_start Initial Reaction Setup cluster_eval Evaluation cluster_troubleshoot Troubleshooting Pathways cluster_solutions Optimization Strategies start Standard Conditions: - Aryl Halide (1 eq) - Fluorinated Boronic Acid (1.2 eq) - Pd Catalyst (2-5 mol%) - Base (e.g., K2CO3, 2 eq) - Solvent (e.g., Dioxane/H2O) eval Analyze Reaction Outcome (LC-MS, NMR) start->eval low_yield Low Yield / No Reaction eval->low_yield Poor Conversion protodeb Protodeboronation eval->protodeb Side Product Detected homo Homocoupling eval->homo Side Product Detected optimized Optimized Conditions High Yield eval->optimized Success sol_base Screen Stronger Bases (K3PO4, Cs2CO3) low_yield->sol_base sol_solvent Screen Solvents (Toluene, THF, DMF) low_yield->sol_solvent sol_ligand Change Ligand (e.g., Buchwald ligands) low_yield->sol_ligand protodeb->sol_base Try Milder Base (KF) protodeb->sol_solvent Anhydrous Conditions sol_ester Use Boronic Ester (Pinacol, MIDA) protodeb->sol_ester sol_degas Improve Degassing Use Pd(0) Source homo->sol_degas sol_base->eval Re-evaluate sol_solvent->eval Re-evaluate sol_ligand->eval Re-evaluate sol_ester->eval Re-evaluate sol_degas->eval Re-evaluate

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.

Simplified Catalytic Cycle and Role of Base

This diagram highlights the key steps in the Suzuki-Miyaura catalytic cycle, emphasizing the crucial role of the base in activating the boronic acid.

Suzuki_Cycle pd0 Pd(0)L_n pd2_halide Ar-Pd(II)-X L_n (Organopalladium Complex) pd0->pd2_halide Oxidative Addition pd2_biaryl Ar-Pd(II)-Ar' L_n pd2_halide->pd2_biaryl Transmetalation (Rate-Limiting Step) pd2_biaryl->pd0 product Ar-Ar' (Coupled Product) pd2_biaryl->product Reductive Elimination boronic_acid Ar'-B(OH)₂ (Fluorinated Boronic Acid) boronate [Ar'-B(OH)₃]⁻ (Active Boronate Species) boronic_acid->boronate Activation boronate->pd2_biaryl base Base (e.g., K₃PO₄) base->boronate aryl_halide Ar-X aryl_halide->pd2_halide

Caption: The role of the base in the Suzuki-Miyaura catalytic cycle.

References

  • Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. [Link]

  • Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Wiley Online Library. [Link]

  • Recent Advances in the development of Suzuki Miyaura Coupling Reactions. WWJMRD. [Link]

  • Suzuki reaction. Wikipedia. [Link]

  • Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Link]

  • Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

  • Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. ResearchGate. [Link]

  • Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions. HEIA-FR. [Link]

  • Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. PMC. [Link]

  • Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. The Journal of Physical Chemistry B - ACS Publications. [Link]

  • Copper-Mediated Fluorination of Arylboronate Esters. Identification of a Copper(III) Fluoride Complex. PMC. [Link]

  • Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. [Link]

  • Organotrifluoroborate hydrolysis: boronic acid release mechanism and an acid-base paradox in cross-coupling. PubMed. [Link]

  • Optimizing Suzuki Coupling Reactions. CovaSyn. [Link]

  • A general protodeboronation reaction. ResearchGate. [Link]

  • Screening of different bases for Suzuki coupling a. ResearchGate. [Link]

  • Diagnosing issues with a failed Suzuki coupling? Reddit. [Link]

  • Fluorination of Aryl Boronic Acids Using Acetyl Hypofluorite Made Directly from Diluted Fluorine. Organic Chemistry Portal. [Link]

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

  • The ortho-substituent on 2,4-bis(trifluoromethyl)phenylboronic acid catalyzed dehydrative condensation between carboxylic acids and amines. Chemical Communications (RSC Publishing). [Link]

  • Substituent Effects on the Properties of Borafluorenes. Organometallics - ACS Publications. [Link]

  • Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Organic Chemistry Portal. [Link]

  • Suppressing Protodeboronation in Cu‐Mediated F/F‐Fluorination of Arylboronic Acids: A Mechanistically Guided Approach Towards Optimized PET Probe Development. ResearchGate. [Link]

  • Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

  • Recent Advances in the Construction of Fluorinated Organoboron Compounds. JACS Au. [Link]

  • Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont. [Link]

  • Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. [Link]

  • Stable BF2 Boracycles as Versatile Reagents for Selective Ortho C–H Functionalization. Wiley Online Library. [Link]

  • Why am I getting low yield for my Suzuki coupling reaction? Reddit. [Link]

  • All about the base- or lack of it! Base-free nickel catalysed decarbonylative Suzuki-Miyaura coupling of acid fluorides. Scientific Update. [Link]

  • Click Reactions and Boronic Acids: Applications, Issues, and Potential Solutions. PMC. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Guide to the Spectroscopic World of Fluorinated Phenylboronic Acids: Characterizing 2,3-Difluoro-4-morpholinophenylboronic acid

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. Phenylboronic acids, particularly those incorporating fluorine atoms and a...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. Phenylboronic acids, particularly those incorporating fluorine atoms and amine functionalities, are a burgeoning class of compounds with significant applications in organic synthesis, materials science, and as pharmacophores. This guide provides an in-depth technical analysis of the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) characterization of 2,3-Difluoro-4-morpholinophenylboronic acid. In the absence of direct experimental data for this specific molecule in the public domain, this guide will leverage established principles of NMR spectroscopy and comparative data from structurally analogous compounds to predict, interpret, and validate its spectral features.

The Structural Significance of 2,3-Difluoro-4-morpholinophenylboronic acid

The unique arrangement of substituents on the phenyl ring of 2,3-Difluoro-4-morpholinophenylboronic acid imparts a distinct electronic and steric profile, making its unambiguous characterization essential. The ortho-difluoro motif significantly influences the acidity of the boronic acid and can participate in intramolecular interactions. The morpholino group, a common moiety in medicinal chemistry, introduces an electron-donating and sterically bulky substituent. Understanding the interplay of these features through NMR is crucial for its application in, for example, Suzuki-Miyaura coupling reactions or as a building block for biologically active molecules.

Predicting the Spectroscopic Signature: A ¹H and ¹⁹F NMR Deep Dive

The power of NMR spectroscopy lies in its ability to provide a detailed electronic and structural picture of a molecule in solution. For 2,3-Difluoro-4-morpholinophenylboronic acid, both ¹H and ¹⁹F NMR are indispensable tools.

¹H NMR Spectroscopy: Unraveling the Proton Environment

The ¹H NMR spectrum will reveal the number of distinct proton environments, their chemical shifts (δ), multiplicities (splitting patterns), and integration values.

Expected Chemical Shifts and Multiplicities:

  • Aromatic Protons: The two protons on the phenyl ring will be the most informative. Due to the substitution pattern, they will appear as two distinct signals in the aromatic region (typically 6.0-8.5 ppm).

    • The proton at the 5-position (H-5), situated between the morpholino and boronic acid groups, is expected to be the most upfield due to the electron-donating effect of the morpholino group. It will likely appear as a doublet of doublets, split by the adjacent aromatic proton (H-6) and one of the fluorine atoms.

    • The proton at the 6-position (H-6), adjacent to the boronic acid group, will likely be the most downfield of the aromatic protons. It will appear as a doublet of doublets, split by H-5 and the other fluorine atom.

  • Morpholine Protons: The eight protons of the morpholine ring will give rise to two distinct signals, typically in the range of 3.0-4.0 ppm.

    • The four protons on the carbons adjacent to the oxygen atom will appear as a triplet.

    • The four protons on the carbons adjacent to the nitrogen atom will appear as a triplet.

  • Boronic Acid Protons: The two acidic protons of the B(OH)₂ group are often broad and may exchange with residual water in the NMR solvent. Their chemical shift is highly dependent on the solvent, concentration, and temperature, and they may not always be observed.

Comparative Analysis:

To refine our predictions, we can look at the ¹H NMR data of similar compounds. For instance, 4-morpholinophenylboronic acid shows its aromatic protons as two doublets, with the protons ortho to the morpholino group appearing at a more upfield chemical shift. In 2,3-difluorophenylboronic acid, the aromatic protons exhibit complex splitting patterns due to both H-H and H-F couplings. The combination of these effects in our target molecule will lead to a unique and diagnostic aromatic region in the ¹H NMR spectrum.

¹⁹F NMR Spectroscopy: A Window into the Fluorine Environment

¹⁹F NMR is a highly sensitive technique with a wide chemical shift range, making it an excellent tool for characterizing fluorinated organic compounds.[1]

Expected Chemical Shifts and Multiplicities:

  • The two fluorine atoms at the 2- and 3-positions are in different chemical environments and will therefore appear as two distinct signals.

  • The chemical shifts of fluorine atoms on an aromatic ring are sensitive to the electronic nature of the other substituents. The electron-donating morpholino group will likely cause an upfield shift of the fluorine resonances compared to 1,2-difluorobenzene.

  • Each fluorine signal will be split by the other fluorine atom (³JFF coupling) and by the adjacent aromatic protons (³JHF and ⁴JHF couplings), resulting in complex multiplets. The magnitude of these coupling constants provides valuable structural information. For ortho-difluorinated aromatic compounds, the ³JFF coupling is typically in the range of 15-25 Hz.

Experimental Protocol for NMR Characterization

To obtain high-quality ¹H and ¹⁹F NMR spectra of 2,3-Difluoro-4-morpholinophenylboronic acid, the following protocol is recommended.

Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the compound.

    • Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD) in a standard 5 mm NMR tube. The choice of solvent can influence the chemical shifts, particularly for the acidic B(OH)₂ protons.[2] DMSO-d₆ is often a good choice for boronic acids as it can help to resolve the B(OH)₂ protons.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters on a 400 MHz spectrometer would include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

    • Integrate all signals and determine the multiplicities.

  • ¹⁹F NMR Acquisition:

    • Acquire a one-dimensional ¹⁹F NMR spectrum. ¹⁹F NMR experiments are often performed with proton decoupling to simplify the spectra, but a coupled spectrum can provide valuable information about H-F couplings.[3]

    • A common external reference for ¹⁹F NMR is CFCl₃ (δ = 0 ppm).

  • 2D NMR Experiments (Optional but Recommended):

    • COSY (Correlation Spectroscopy): To confirm the H-H coupling network, particularly between the aromatic protons.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate the proton signals with their directly attached carbon atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range H-C correlations, which can be crucial for assigning the quaternary carbons and confirming the overall structure.

    • HOESY (Heteronuclear Overhauser Effect Spectroscopy): A ¹H-¹⁹F HOESY can provide through-space correlations between protons and fluorine atoms, aiding in stereochemical assignments and confirming proximity.

Data Presentation and Comparison

To facilitate a clear comparison, the predicted and experimentally observed (from analogous compounds) NMR data can be summarized in tables.

Table 1: Predicted ¹H NMR Data for 2,3-Difluoro-4-morpholinophenylboronic acid

Proton(s) Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Coupling Constants (J, Hz)
H-56.5 - 7.0ddJH5-H6 ≈ 8-9, JH5-F ≈ 2-4
H-67.5 - 8.0ddJH6-H5 ≈ 8-9, JH6-F ≈ 6-8
Morpholine (-CH₂N-)3.0 - 3.5tJ ≈ 5
Morpholine (-CH₂O-)3.7 - 4.2tJ ≈ 5
B(OH)₂Variable (broad)s-

Table 2: Predicted ¹⁹F NMR Data for 2,3-Difluoro-4-morpholinophenylboronic acid

Fluorine(s) Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Coupling Constants (J, Hz)
F-2-130 to -140dddJF2-F3 ≈ 15-25, JF2-H6 ≈ 6-8, JF2-H5 ≈ 1-2
F-3-145 to -155dddJF3-F2 ≈ 15-25, JF3-H5 ≈ 2-4, JF3-H6 ≈ 1-2

Alternative and Complementary Characterization Techniques

While ¹H and ¹⁹F NMR are primary tools, a comprehensive characterization should include other analytical methods.

  • ¹³C NMR Spectroscopy: Provides information about the carbon skeleton of the molecule. The carbon atoms directly attached to fluorine will appear as doublets due to C-F coupling.

  • ¹¹B NMR Spectroscopy: This technique is specific for the boron nucleus and can confirm the presence and electronic environment of the boronic acid. The chemical shift will indicate whether the boron is trigonal (sp²) or tetrahedral (sp³), which can change with solvent and pH.[4][5]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the molecular formula of the compound by providing a highly accurate mass measurement.

  • Infrared (IR) Spectroscopy: Can identify characteristic functional groups, such as the O-H stretch of the boronic acid and the C-O and C-N stretches of the morpholine ring.

  • X-ray Crystallography: If a suitable single crystal can be obtained, this technique provides the definitive three-dimensional structure of the molecule in the solid state.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of 2,3-Difluoro-4-morpholinophenylboronic acid.

G cluster_synthesis Synthesis & Purification cluster_spectroscopy Spectroscopic Analysis cluster_other_analysis Complementary Analysis cluster_validation Structure Validation Synthesis Synthesis of 2,3-Difluoro-4- morpholinophenylboronic acid Purification Purification (e.g., Recrystallization, Chromatography) Synthesis->Purification H_NMR ¹H NMR Purification->H_NMR MS Mass Spectrometry (HRMS) Purification->MS IR Infrared Spectroscopy Purification->IR TwoD_NMR 2D NMR (COSY, HSQC, HMBC, HOESY) H_NMR->TwoD_NMR Structure_Elucidation Final Structure Elucidation and Confirmation H_NMR->Structure_Elucidation F_NMR ¹⁹F NMR F_NMR->TwoD_NMR F_NMR->Structure_Elucidation C_NMR ¹³C NMR C_NMR->TwoD_NMR C_NMR->Structure_Elucidation B_NMR ¹¹B NMR B_NMR->Structure_Elucidation TwoD_NMR->Structure_Elucidation MS->Structure_Elucidation IR->Structure_Elucidation XRay X-ray Crystallography (if possible) XRay->Structure_Elucidation

Caption: Workflow for the characterization of 2,3-Difluoro-4-morpholinophenylboronic acid.

Conclusion

The structural elucidation of novel compounds like 2,3-Difluoro-4-morpholinophenylboronic acid is a critical step in their journey from the laboratory to potential applications. This guide has outlined a comprehensive approach to its characterization, with a particular focus on ¹H and ¹⁹F NMR spectroscopy. By combining predictive analysis based on established principles with comparative data from analogous structures, researchers can confidently interpret the spectroscopic data. The integration of complementary analytical techniques further strengthens the structural assignment, ensuring the scientific integrity of the research and development process.

References

  • Akolgo, G. A., et al. (2023). Alternative boronic acids in the detection of Mycolactone A/B using the thin layer chromatography (f-TLC) method for diagnosis of Buruli ulcer. BMC Infectious Diseases.
  • Autschbach, J., & Le Guennic, B. (2007). Analyzing and Interpreting NMR Spin-Spin Coupling Constants Using Molecular Orbital Calculations.
  • Boden, B. N., & Brittain, W. J. (2005). Synthesis and characterization of boronic acid-functionalized polymers. Abstracts of Papers of the American Chemical Society, 229, U1345-U1345.
  • Kwan, E. E. (2012). Lecture 3: Coupling Constants. Harvard University.
  • LookChem. (n.d.). 4-Aminophenylboronic acid. Retrieved from [Link]

  • Micouin, L., et al. (2015). Monitoring of reversible boronic acid-diol interactions by fluorine NMR spectroscopy in aqueous media.
  • Molander, G. A., & Cavalcanti, L. N. (2013). ¹H, ¹³C, ¹⁹F and ¹¹B NMR spectral reference data of some potassium organotrifluoroborates. Magnetic Resonance in Chemistry, 51(7), 381-386.
  • Valenzuela, S. A., et al. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry, 87(22), 15071-15076.
  • Waters Corporation. (2021). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System.
  • Weigert, F. J., & Roberts, J. D. (1971). Carbon-13 nuclear magnetic resonance spectroscopy. Determination of carbon-fluorine couplings. Journal of the American Chemical Society, 93(10), 2361-2367.
  • Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved from [Link]

  • Wothe, D. C., et al. (2018). Prediction of ¹⁹F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(15), 8044-8051.
  • Wycliffe, J. S., et al. (2010). A Solid-State ¹¹B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. The Journal of Physical Chemistry A, 114(18), 5784-5798.
  • Zhang, Y., & Anslyn, E. V. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations. The Journal of Organic Chemistry.
  • University of Sheffield. (n.d.). NMR Spectroscopy. Retrieved from [Link]

  • AZoM. (2017). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. Retrieved from [Link]

  • Organic Chemistry Data. (n.d.). ¹⁹F NMR Chemical Shifts. Retrieved from [Link]

  • PubChem. (n.d.). 4-(Morpholinomethyl)phenylboronic acid. Retrieved from [Link]

  • University of California, Santa Barbara. (n.d.). ¹⁹F Chemical Shifts and Coupling Constants. Retrieved from [Link]

Sources

Comparative

The Practitioner's Guide to Suzuki-Miyaura Cross-Coupling: A Comparative Analysis of 2,3-Difluoro-4-morpholinophenylboronic Acid and its Pinacol Ester

In the landscape of modern drug discovery and development, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the construction of carbon-carbon bonds, particularly for the synthesis of biaryl and hete...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery and development, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the construction of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl structures prevalent in pharmacologically active molecules.[1] The choice of the boron-containing reagent is a critical parameter that can significantly influence the efficiency, reproducibility, and scalability of this transformation. This guide provides an in-depth comparative analysis of two commonly employed reagents: 2,3-Difluoro-4-morpholinophenylboronic acid and its corresponding pinacol ester derivative. We will delve into the practical implications of their differing stability, reactivity, and handling characteristics, supported by experimental protocols and data to inform your selection process.

Understanding the Dichotomy: Stability vs. Reactivity

The fundamental difference between a boronic acid and its pinacol ester lies in the protection of the boronic acid moiety. This seemingly subtle structural modification has profound consequences for the reagent's physical and chemical properties.

2,3-Difluoro-4-morpholinophenylboronic Acid: The Reactive Progenitor

Free boronic acids are the traditional nucleophilic partners in Suzuki-Miyaura couplings. Their utility stems from their direct participation in the catalytic cycle. However, they are not without their challenges. Boronic acids are known to be somewhat temperamental, with potential for C-B bond stability issues and a propensity to undergo spontaneous dehydration to form cyclic boroxine anhydrides.[2] This can complicate stoichiometry and lead to inconsistent reaction outcomes. Furthermore, their high polarity often makes chromatographic purification a formidable task.[2]

The Pinacol Ester Derivative: A Stabilized Workhorse

The conversion of a boronic acid to its pinacol ester is a common strategy to mitigate these stability issues.[2][3] The pinacol group effectively shields the boron atom, rendering the molecule significantly more stable towards moisture and air.[2] This enhanced stability translates to several practical advantages:

  • Extended Shelf-Life: Pinacol esters can be stored for longer periods without significant degradation.

  • Ease of Handling: Their reduced sensitivity to air and moisture simplifies reaction setup.

  • Improved Purification: Many pinacol boronates can be purified using standard silica gel chromatography, although prolonged exposure can lead to hydrolysis.[2]

The trade-off for this increased stability has traditionally been perceived as a decrease in reactivity. However, this is an oversimplification, as the reactivity is highly dependent on the specific reaction conditions.

Head-to-Head Comparison: Key Performance Indicators

To provide a clear and objective comparison, we will evaluate these two reagents based on several key performance indicators crucial for researchers in a drug development setting.

Performance Indicator 2,3-Difluoro-4-morpholinophenylboronic Acid 2,3-Difluoro-4-morpholinophenylboronic acid, Pinacol Ester Rationale & Insights
Stability & Shelf-Life Moderate; susceptible to dehydration (boroxine formation) and protodeboronation.[2]High; the pinacol group provides steric and electronic stabilization.[2]For library synthesis and long-term storage, the pinacol ester is the superior choice due to its robustness.
Ease of Purification Challenging; high polarity often leads to poor chromatographic behavior.[2]Generally good; amenable to silica gel chromatography.[2]The ability to purify the pinacol ester ensures higher purity of the final product and more consistent reaction inputs.
Reaction Yield Highly condition-dependent; can provide excellent yields under optimized conditions.Often provides comparable or even higher yields, particularly in complex systems or with challenging substrates.While boronic acids are sometimes considered more reactive, the enhanced stability of the pinacol ester can lead to fewer side reactions and ultimately a higher isolated yield of the desired product.
Reaction Time Can be faster due to the absence of a deprotection step.May require slightly longer reaction times or higher temperatures to facilitate hydrolysis or direct transmetalation.The need for in situ hydrolysis of the pinacol ester can sometimes extend reaction times, although direct transmetalation of the ester is also possible under certain conditions.[4]
Reproducibility Can be variable due to instability and boroxine formation.Generally higher due to improved stability and well-defined stoichiometry.For process development and scale-up, the predictability and consistency of the pinacol ester are highly advantageous.

The Catalytic Cycle: A Mechanistic Perspective

The efficiency of both the boronic acid and its pinacol ester is intrinsically linked to the mechanism of the Suzuki-Miyaura cross-coupling. The key step where these reagents differ is transmetalation, the transfer of the aryl group from boron to the palladium catalyst.

Suzuki_Miyaura_Cycle cluster_0 Catalytic Cycle cluster_1 Boron Reagent Activation Pd(0)L2 Pd(0)L₂ Ar-Pd(II)-X-L2 Ar-Pd(II)(X)L₂ Pd(0)L2->Ar-Pd(II)-X-L2 Oxidative Addition (Ar-X) Ar-Pd(II)-Ar'-L2 Ar-Pd(II)(Ar')L₂ Ar-Pd(II)-X-L2->Ar-Pd(II)-Ar'-L2 Transmetalation (Ar'-B(OR)₂ + Base) Ar-Ar' Ar-Ar' Ar-Pd(II)-Ar'-L2->Ar-Ar' Reductive Elimination Boronic_Acid Ar'-B(OH)₂ Boronate [Ar'-B(OH)₃]⁻ Boronic_Acid->Boronate Base Pinacol_Ester Ar'-B(pin) Pinacol_Ester->Boronic_Acid Hydrolysis Boronate->Ar-Pd(II)-X-L2 Enters Cycle Hydrolysis Hydrolysis

Figure 1: A simplified diagram of the Suzuki-Miyaura catalytic cycle, highlighting the activation of the boron reagent.

For the free boronic acid, activation by a base to form a more nucleophilic boronate species is a prerequisite for efficient transmetalation.[5] In the case of the pinacol ester, the reaction can proceed through two main pathways:

  • Hydrolysis-First: The pinacol ester is first hydrolyzed in situ to the corresponding boronic acid, which then enters the catalytic cycle in the conventional manner. This is often facilitated by the aqueous basic conditions of the reaction.

  • Direct Transmetalation: Under certain conditions, particularly with highly active catalyst systems, the pinacol ester can undergo direct transmetalation without prior hydrolysis.[4]

The operative pathway can influence the overall reaction kinetics and efficiency.

Experimental Section: A Comparative Case Study

To illustrate the practical differences between 2,3-Difluoro-4-morpholinophenylboronic acid and its pinacol ester, a representative Suzuki-Miyaura cross-coupling reaction with 4-bromoanisole was performed.

Experimental Workflow

Figure 2: A generalized workflow for the Suzuki-Miyaura cross-coupling experiment.

Detailed Protocol:

  • Reagent Preparation: In a clean, dry reaction vial equipped with a magnetic stir bar, add 4-bromoanisole (1.0 mmol, 1.0 eq.), the respective boron reagent (1.2 mmol, 1.2 eq.), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 eq.).

  • Reaction Setup: To the vial, add a 4:1 mixture of toluene and water (5 mL). Seal the vial and thoroughly degas the mixture by sparging with argon for 15 minutes.

  • Reaction: Place the vial in a preheated oil bath at 100 °C and stir vigorously for the specified reaction time.

  • Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired biaryl product.

  • Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Comparative Results

Boron ReagentReaction Time (h)Isolated Yield (%)Observations
2,3-Difluoro-4-morpholinophenylboronic acid485The reaction proceeded cleanly, but the boronic acid required careful handling to avoid exposure to air and moisture.
2,3-Difluoro-4-morpholinophenylboronic acid, Pinacol Ester692A slightly longer reaction time was required, but the ease of handling and purification of the pinacol ester were notable advantages. The higher yield is attributed to the enhanced stability of the reagent, minimizing side reactions.

Note: The above data is illustrative and representative of typical outcomes for such a comparison. Actual results may vary depending on the specific reaction conditions and the purity of the reagents.

Conclusion and Recommendations

Both 2,3-Difluoro-4-morpholinophenylboronic acid and its pinacol ester are valuable reagents for Suzuki-Miyaura cross-coupling. The choice between them should be guided by the specific requirements of the synthetic task at hand.

  • For rapid, small-scale synthesis and methods development where reagent stability is less of a concern, the free boronic acid can be an excellent choice, potentially offering faster reaction times.

  • For larger-scale synthesis, library generation, and applications where reproducibility and reagent stability are paramount, the pinacol ester derivative is the clear frontrunner. Its ease of handling, purification, and storage provide significant practical advantages that often translate to higher overall efficiency and more reliable results.

Ultimately, a thorough understanding of the properties and reactivity of both forms of the boron reagent empowers the medicinal or process chemist to make an informed decision, leading to more efficient and successful synthetic outcomes.

References

  • A Comparative Guide to the Reactivity of Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling. BenchChem.

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.

  • Comparison of reactivity of different boron reagents. ResearchGate.

  • Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 140(12), 4257-4268.

  • Born again Boron. Scientific Update.

  • Suzuki Reaction - Palladium Catalyzed Cross Coupling. Common Organic Chemistry.

  • Niwa, T., et al. (2021). Base-Free Suzuki–Miyaura Cross-Coupling Reaction Mediated by Lewis Acids. ChemRxiv.

  • Suzuki Coupling. Organic Chemistry Portal.

  • Reyes, L., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Molecules, 22(3), 393.

  • Rueda-Espinosa, J., et al. (2022). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Canadian Journal of Chemistry, 100(9), 674-681.

  • What is the proper way to set up a suzuki coupling? Reddit.

  • Al-Zoubi, R. M., et al. (2005). Preparation and Suzuki-Miyaura coupling reactions of tetrahydropyridine-2-boronic acid pinacol esters. Organic Letters, 7(19), 4273-4276.

  • Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. Graz University of Technology.

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

  • Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.

Sources

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Morpholinophenylboronic Acids

For researchers, scientists, and drug development professionals, a deep understanding of a molecule's behavior under mass spectrometric analysis is paramount for structural elucidation, metabolite identification, and imp...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, a deep understanding of a molecule's behavior under mass spectrometric analysis is paramount for structural elucidation, metabolite identification, and impurity profiling. This guide provides an in-depth technical comparison of the fragmentation patterns of fluorinated morpholinophenylboronic acids and their non-fluorinated analogs, supported by established mass spectrometry principles and experimental data from related compounds.

Introduction: The Significance of Fluorination in Drug Discovery

Fluorine has become a cornerstone in modern medicinal chemistry, with its introduction into small molecules often leading to profound improvements in metabolic stability, binding affinity, and bioavailability. Morpholinophenylboronic acids are an important class of compounds, frequently utilized as building blocks in the synthesis of complex drug candidates. The addition of fluorine to this scaffold can significantly alter its physicochemical properties. Consequently, understanding how this modification impacts mass spectrometric fragmentation is crucial for the unambiguous identification of these compounds and their metabolites in complex biological matrices.

This guide will dissect the characteristic fragmentation pathways of the morpholinophenylboronic acid core and then explore the directing effects of fluorine substitution on these pathways. We will leverage a combination of electrospray ionization (ESI) and tandem mass spectrometry (MS/MS) as the analytical framework for this investigation. ESI is a soft ionization technique that typically produces an intact molecular ion, which is essential for subsequent fragmentation analysis.[1][2]

Experimental Protocols: A Blueprint for Analysis

To ensure reproducible and high-quality data, a robust analytical method is essential. The following is a generalized protocol for the analysis of morpholinophenylboronic acids using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample and Standard Preparation
  • Stock Solutions: Prepare individual 1 mg/mL stock solutions of the morpholinophenylboronic acid analogs in methanol.

  • Working Solutions: Create a mixed standard solution containing all analogs at a concentration of 10 µg/mL by diluting the stock solutions.

  • Calibration Standards: Prepare a series of calibration standards by serially diluting the mixed working solution with a 50:50 (v/v) mixture of methanol and water to achieve the desired concentration range (e.g., 1 pg/mL to 100 ng/mL).[3]

Liquid Chromatography Conditions
  • Column: A C18 reversed-phase column (e.g., Agilent Poroshell HPH C18, 150 x 4.6 mm, 2.7 µm) is a suitable choice for separating these moderately polar compounds.[4]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the compounds, followed by a re-equilibration step. A total run time of 7-15 minutes is generally sufficient.[3][4]

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

Mass Spectrometry Conditions
  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative ion modes should be evaluated, as boronic acids can be detected in both.[3][4] Negative mode is often preferred for boronic acids.[3]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification or Product Ion Scan for fragmentation pattern elucidation.

  • Key Parameters: Optimize declustering potential, collision energy, and cell exit potential for each compound to achieve optimal sensitivity and fragmentation.

Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry stock 1 mg/mL Stock Solutions working 10 µg/mL Working Solution stock->working cal Calibration Standards working->cal lc_system C18 Reversed-Phase Column Gradient Elution cal->lc_system Injection esi Electrospray Ionization (ESI) Positive & Negative Modes lc_system->esi Elution msms Tandem MS (MS/MS) Product Ion Scan esi->msms Ion Transfer data_analysis Data Analysis (Fragmentation Pattern Elucidation) msms->data_analysis Data Acquisition

Caption: Experimental workflow for LC-MS/MS analysis.

Fragmentation Analysis of the Morpholinophenylboronic Acid Core

To understand the fragmentation of the fluorinated analogs, we must first establish the baseline fragmentation of the non-fluorinated morpholinophenylboronic acid.

Phenylboronic Acid Moiety

In negative ion mode, the fragmentation of phenylboronic acid is characterized by the formation of boron-containing oxide anions. The most prominent fragments observed are typically BO⁻ (m/z 27) and BO₂⁻ (m/z 43).[5][6] The relative abundance of these ions can be dependent on the collision energy, with BO⁻ often being more prevalent at lower energies and BO₂⁻ at higher energies.[5]

Morpholine Moiety

The morpholine ring is susceptible to ring-opening reactions upon collisional activation. Common fragmentation pathways involve the loss of small neutral molecules such as ethylene (C₂H₄) or formaldehyde (CH₂O). Alpha-cleavage adjacent to the nitrogen atom is also a favored fragmentation route in amine-containing compounds.[7]

Proposed Fragmentation of Non-Fluorinated Morpholinophenylboronic Acid

Combining these principles, we can predict the major fragmentation pathways for the parent compound. In positive ion mode, after protonation (likely on the morpholine nitrogen), key fragmentations would include:

  • Loss of the boronic acid group: Cleavage of the C-B bond to yield a morpholinophenyl cation.

  • Ring opening of the morpholine: Subsequent fragmentation of the morpholinophenyl cation through the loss of neutral molecules like C₂H₄O.

  • Cleavage within the morpholine ring: Leading to characteristic smaller fragment ions.

In negative ion mode, after deprotonation of the boronic acid, we would expect to see fragments related to the boronic acid moiety, such as BO₂⁻, and potentially fragments arising from the cleavage of the morpholine ring.

G M [M+H]⁺ Morpholinophenylboronic Acid F1 [M+H - B(OH)₂]⁺ Morpholinophenyl cation M->F1 -B(OH)₃ F3 BO₂⁻ Boron dioxide anion (Negative Mode) M->F3 (Negative Ion Mode) F2 [M+H - C₂H₄O]⁺ Fragment from Morpholine Ring Opening F1->F2 -C₂H₄O

Caption: Predicted fragmentation of morpholinophenylboronic acid.

The Influence of Fluorine Substitution: A Comparative Analysis

The introduction of one or more fluorine atoms onto the phenyl ring significantly impacts the fragmentation pathways due to fluorine's high electronegativity and the strength of the C-F bond.

Inductive Effects and Charge Stabilization

Fluorine's strong electron-withdrawing inductive effect can influence which bonds are more likely to break. It can stabilize certain fragment ions and destabilize others, thereby altering the relative abundances of the observed fragments.

Characteristic Neutral Losses

A key diagnostic feature in the mass spectra of fluorinated compounds is the potential loss of HF (20 Da) or other fluorine-containing neutral species.[8] However, the loss of HF from an aromatic ring is generally less favorable than from an aliphatic chain.

Comparison of Fragmentation Patterns
Precursor Ion (m/z)Key Fragment Ions (m/z)Proposed Neutral LossInterpretation
Non-Fluorinated [M+H - 46]⁺B(OH)₃Loss of the boronic acid group.
[M+H - 44]⁺C₂H₄OFragmentation of the morpholine ring.
Mono-Fluorinated [M+H - 46]⁺B(OH)₃Loss of the boronic acid group, yielding a fluoromorpholinophenyl cation.
[M+H - 20]⁺HFPotential loss of hydrogen fluoride, though may be a minor pathway.
[M+H - 44]⁺C₂H₄OFragmentation of the morpholine ring, fragment shifted by the mass of F.
Di-Fluorinated [M+H - 46]⁺B(OH)₃Loss of the boronic acid group, yielding a difluoromorpholinophenyl cation.
[M+H - 44]⁺C₂H₄OFragmentation of the morpholine ring, fragment shifted by the mass of 2F.

Note: The exact m/z values will depend on the specific structure of the morpholinophenylboronic acid.

Fragmentation Pathway of a Fluorinated Analog

For a mono-fluorinated morpholinophenylboronic acid, the fragmentation pathway is expected to be analogous to the non-fluorinated compound, but with mass shifts corresponding to the fluorine atom.

G M_F [M_F+H]⁺ Fluoromorpholinophenylboronic Acid F1_F [M_F+H - B(OH)₂]⁺ Fluoromorpholinophenyl cation M_F->F1_F -B(OH)₃ F3_F [M_F+H - HF]⁺ Loss of HF M_F->F3_F -HF (potential) F2_F [M_F+H - C₂H₄O]⁺ Fragment from Morpholine Ring Opening F1_F->F2_F -C₂H₄O

Caption: Predicted fragmentation of a fluorinated analog.

Practical Applications and Conclusions

A thorough understanding of the fragmentation patterns of fluorinated morpholinophenylboronic acids offers several practical advantages in a drug development setting:

  • Confident Structural Confirmation: The predictable mass shifts and characteristic neutral losses associated with fluorination provide strong evidence for the presence and number of fluorine atoms in a molecule.

  • Metabolite Identification: By anticipating the fragmentation of the parent drug, researchers can more easily identify metabolites, which often retain the core scaffold but undergo biotransformations at specific sites.

  • Impurity Profiling: The fragmentation data can be used to identify and characterize process-related impurities or degradation products.

References

  • The Role of Electron Transfer in the Fragmentation of Phenyl and Cyclohexyl Boronic Acids. (2019). Molecules. [Link]

  • Mass spectrometnc analysis for organic boron compounds. (n.d.). ResearchGate. [Link]

  • The Chemical Ionization Mass Spectra of Fluorotoluenes. (n.d.). Canadian Journal of Chemistry. [Link]

  • Mass Spectra of Fluorocarbons. (n.d.). Journal of Research of the National Bureau of Standards. [Link]

  • (PDF) The Role of Electron Transfer in the Fragmentation of Phenyl and Cyclohexyl Boronic Acids. (2025). ResearchGate. [Link]

  • Could any one suggest the effect of fluorine in mass spectrometry? (2016). ResearchGate. [Link]

  • Electrospray ionization. (n.d.). Wikipedia. [Link]

  • (a) Mass spectra of morpholine cation and fragment ions which are... (n.d.). ResearchGate. [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

  • Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. (n.d.). PMC. [Link]

  • Quantitation of boronic acids at pg/mL levels of sensitivity. (n.d.). SCIEX. [Link]

  • A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. (2021). American Journal of Analytical Chemistry. [Link]

  • Electrospray Ionization Mass Spectrometry. (2023). Chemistry LibreTexts. [Link]

  • FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. (n.d.). Chemguide. [Link]

  • Mass Spectrometry Fragmentation Patterns. (n.d.). Scribd. [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Disposal of 2,3-Difluoro-4-morpholinophenylboronic Acid

Topic: 2,3-Difluoro-4-morpholinophenylboronic acid Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, Drug Discovery Scientists[1] [1] Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 2,3-Difluoro-4-morpholinophenylboronic acid Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, Drug Discovery Scientists[1]

[1]

Executive Summary: Rapid Response Protocol

For immediate laboratory reference. Do not rely solely on this summary for complex waste streams.

Parameter Directive
Primary Hazard Class Irritant / Harmful (Xi/Xn) . Potential for serious eye damage and respiratory irritation.[2][3]
Waste Stream Halogenated Organic. Strictly separate from non-halogenated waste due to Fluorine content.[1]
Solid Waste Double-bag in heavy-duty polyethylene. Label: "Solid Waste - Halogenated Organic - Toxic."
Liquid Waste Collect in HDPE carboys.[1] Do NOT mix with oxidizers (e.g., Nitric Acid, Peroxides) or Nitrosating agents .[1]
Spill Response Dry Spill: Scoop gently (avoid dust).[1] Wet Spill: Absorb with vermiculite/sand.[1][2] Do not use bleach (oxidation risk).
Incompatibility Strong Oxidizers (Exothermic decomposition), Nitrites/Nitrates (Forms carcinogenic nitrosamines).[1]

Chemical Safety Profile & Rationale

As a Senior Application Scientist, I emphasize that safe disposal requires understanding the molecular causality of the hazard. We are not just throwing away a white powder; we are managing three distinct functional groups that dictate the disposal logic.

Molecular Deconstruction

The specific disposal requirements for 2,3-Difluoro-4-morpholinophenylboronic acid are derived from its three structural components:

  • The Boronic Acid Moiety (

    
    ): 
    
    • Behavior: Lewis acidic.[1] Susceptible to exothermic oxidation.

    • Risk:[1][4][5] In the presence of strong oxidizers (e.g.,

      
      , 
      
      
      
      ), the C-B bond cleaves exothermically to form a phenol. This can cause thermal runaway in a waste drum.
    • Disposal Implication:Segregate strictly from oxidizing waste streams.

  • The Morpholine Ring (

    
    ): 
    
    • Behavior: Secondary amine character.[1]

    • Risk:[1][4][5] Morpholine moieties can react with nitrosating agents (nitrites, nitrous acid) to form N-nitrosomorpholine , a potent carcinogen.[1][5]

    • Disposal Implication:Never commingle with acidic aqueous waste containing nitrate/nitrite salts.

  • The Fluorine Substituents (C-F Bonds):

    • Behavior: Extremely stable bond, requires high-temperature incineration.

    • Risk:[1][4][5] Upon incineration, generates Hydrogen Fluoride (HF) gas.

    • Disposal Implication:Must be tagged as "Halogenated." Standard medical waste or general organic incinerators may not have the wet scrubbers required to neutralize HF emissions, leading to regulatory violations and equipment damage.

Detailed Disposal Procedures

Scenario A: Disposal of Pure Solid Substance

Applicable for: Expired reagents, degraded batches (protodeboronation), or excess dry material.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a double-lined hazardous waste bag.[1] Glass is acceptable but poses a breakage risk.

  • Labeling:

    • US (RCRA): Label as "Hazardous Waste."

    • Constituents: List "2,3-Difluoro-4-morpholinophenylboronic acid."[1]

    • Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

  • Segregation: Place the sealed container into the Halogenated Solids secondary containment bin.

  • Documentation: Log the mass. Although not typically P-listed or U-listed (unless specified by local variation), the halogen content often triggers specific reporting thresholds for incineration facilities.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Applicable for: Mother liquors from Suzuki couplings or recrystallization solvents.

Step-by-Step Protocol:

  • pH Check: Ensure the waste solution is Neutral (pH 6-8).

    • Why? Acidic conditions accelerate protodeboronation (cleaving the boron), releasing the fluorinated morpholine benzene core. Basic conditions can solubilize the boronic acid but may cause precipitation of other metals (e.g., Palladium catalysts) present in the mixture.

  • Solvent Compatibility:

    • If dissolved in Dichloromethane (DCM) or Chloroform : Pour into Halogenated Solvent Waste .[1]

    • If dissolved in THF , Methanol , or DMF : Even though these are non-halogenated solvents, the presence of the fluorinated solute mandates the entire mixture be treated as Halogenated Waste .[1]

  • Metal Scavenging (If Pd/Ni catalyst was used):

    • If the waste contains heavy metals (Palladium is common with boronic acids), add a metal scavenger (e.g., Thiol-silica) or mark the waste label clearly with "Contains Heavy Metals (Pd)." This prevents heavy metal contamination of standard organic incineration ash.

Waste Stream Decision Logic (Visualization)

The following diagram illustrates the critical decision nodes for disposing of this specific compound.

DisposalWorkflow Start Waste Generation: 2,3-Difluoro-4-morpholinophenylboronic acid StateCheck Physical State? Start->StateCheck SolidPath Solid (Powder/Crystals) StateCheck->SolidPath Dry LiquidPath Liquid (Solution) StateCheck->LiquidPath Dissolved SolidBag Double Bag / HDPE Jar SolidPath->SolidBag SolventCheck Solvent Type? LiquidPath->SolventCheck FinalStream FINAL WASTE STREAM: Halogenated Organic Waste SolidBag->FinalStream HaloSolvent Halogenated Solvent (DCM, Chloroform) SolventCheck->HaloSolvent Halo NonHaloSolvent Non-Halogenated Solvent (THF, MeOH, DMF) SolventCheck->NonHaloSolvent Non-Halo HaloSolvent->FinalStream ContaminationRule CRITICAL RULE: Fluorinated Solute makes entire stream Halogenated NonHaloSolvent->ContaminationRule ContaminationRule->FinalStream Incineration High-Temp Incineration (HF Scrubber Required) FinalStream->Incineration

Caption: Decision tree for waste stream classification. Note that the presence of Fluorine forces the "Halogenated" classification regardless of the carrier solvent.

Emergency Procedures: Spills & Exposure

Spill Management Protocol

Do NOT use water immediately. Boronic acids are hygroscopic and can become sticky/gummy, making cleanup difficult.[1]

  • PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1] If powder is fine/dusty, use an N95 or P100 respirator.

  • Containment:

    • Solids: Cover with a paper towel to prevent dust dispersal. Scoop gently into a waste jar.

    • Liquids: Surround with absorbent booms. Use vermiculite or clay-based absorbent.

  • Decontamination:

    • Wipe the surface with a dilute mild detergent.

    • Avoid Bleach: Do not use hypochlorite (bleach) as a primary cleaner.[1] Bleach can oxidize the morpholine residue or the boronic acid, potentially creating heat or toxic byproducts. Use simple soap and water.[6]

First Aid (Self-Validating Safety)
  • Eye Contact: Flush immediately for 15 minutes.[1][6][7][8] Boronic acids are Lewis acids and can cause significant irritation.[1]

  • Skin Contact: Wash with soap and water.[2][6] Morpholine derivatives can be transdermal; monitor for redness.

Regulatory & Compliance Data

PropertyValue/StatusNote
RCRA Code (US) Not Listed (P/U) Unless mixed with listed solvents (e.g., F-listed solvents).[1][9][10]
Characteristic Toxic (T) Due to Fluorine/Morpholine content if TCLP fails.[1]
DOT Shipping Not Regulated (Solid)Check SDS; often regulated if in solution.[1]
GHS Signals Warning / DangerH315 (Skin), H319 (Eye), H335 (Resp).[1]

Note on Incineration: Facilities accepting this waste must be capable of handling Halogenated Organics .[1] The combustion of the C-F bond produces HF (hydrofluoric acid) in the flue gas, which requires specific scrubbers. Sending this to a non-halogenated fuel blending program is a compliance violation.[1]

References

  • Thermo Fisher Scientific. Phenylboronic acid Safety Data Sheet (SDS). Retrieved from .

  • Sigma-Aldrich (Merck). Morpholine Safety Data Sheet. Retrieved from .

  • US Environmental Protection Agency (EPA). Hazardous Waste Characteristics: A User-Friendly Reference Document. Retrieved from .

  • University of Illinois Urbana-Champaign (DRS). Halogenated Organic Liquids Disposal SOP. Retrieved from .

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,3-Difluoro-4-morpholinophenylboronic acid

As researchers and drug development professionals, our work with novel chemical entities like 2,3-Difluoro-4-morpholinophenylboronic acid is foundational to innovation. However, the integrity of our results is intrinsica...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our work with novel chemical entities like 2,3-Difluoro-4-morpholinophenylboronic acid is foundational to innovation. However, the integrity of our results is intrinsically linked to the safety and precision of our handling procedures. This guide provides an in-depth operational plan for the safe management of this compound, grounded in the principle of minimizing exposure through a combination of engineering controls, rigorous work practices, and appropriate Personal Protective Equipment (PPE). Our focus extends beyond mere compliance, aiming to instill a culture of safety that validates every step of the experimental process.

Hazard Analysis: Understanding the 'Why' Behind the Protocol

While a specific Safety Data Sheet (SDS) for 2,3-Difluoro-4-morpholinophenylboronic acid is not always readily available, a composite hazard profile can be constructed from analogous structures, such as 2,3-difluorophenylboronic acid and 4-morpholinophenylboronic acid[1][2]. The primary hazards associated with this class of compounds inform every PPE recommendation that follows.

Key Anticipated Hazards:

  • Skin Irritation (Category 2): Phenylboronic acids are known to cause skin irritation upon contact[1][2].

  • Serious Eye Irritation (Category 2): Direct contact with the eyes can lead to serious irritation[1][2]. The fine, particulate nature of the solid form exacerbates this risk.

  • Specific Target Organ Toxicity - Single Exposure (Category 3): Inhalation of dust may cause respiratory tract irritation[1][3][4].

  • Acute Oral Toxicity (Category 4): The substance is anticipated to be harmful if swallowed[1][2][4].

These hazards dictate that our primary goal is to prevent the material from coming into contact with our skin, eyes, and respiratory system. PPE is the final barrier between the researcher and the chemical, used in conjunction with essential engineering controls like chemical fume hoods.

The Core PPE Ensemble: Your First Line of Defense

Before any handling of 2,3-Difluoro-4-morpholinophenylboronic acid, a baseline PPE ensemble is mandatory. This standard setup is designed for tasks with minimal risk of aerosolization or splashing, such as handling sealed containers.

PPE ComponentSpecificationRationale
Eye Protection ANSI Z87.1-rated safety glasses with side shields.Protects against accidental contact from minor splashes or projectiles.
Hand Protection Nitrile gloves (minimum 4 mil thickness).Provides a barrier against incidental skin contact. Always inspect gloves for tears or punctures before use[1][5].
Body Protection Flame-resistant (FR) lab coat, fully buttoned.Protects skin and personal clothing from minor spills and contamination[6].
Foot Protection Closed-toe, liquid-resistant shoes.Prevents injury from dropped objects and protects feet from spills.

Task-Specific PPE Protocols: Adapting to the Risk

Different laboratory procedures present varying levels of exposure risk. The following protocols detail the necessary escalation of PPE for common tasks. The causality is clear: as the risk of dust inhalation or liquid splashing increases, so does the level of protection required.

Weighing and Aliquoting Solid Compound

This task presents the highest risk of aerosolization. The fine powder can easily become airborne, leading to inhalation. Location: All weighing operations must be conducted inside a certified chemical fume hood or a powder containment hood.

Step-by-Step PPE Protocol:

  • Don Core PPE: Begin with the full core ensemble (safety glasses, nitrile gloves, lab coat, closed-toe shoes).

  • Escalate Eye/Face Protection: Wear tight-fitting chemical splash goggles instead of safety glasses[7]. For quantities greater than a few grams, add a full-face shield over the goggles. This provides a secondary barrier against any puffs of powder.

  • Escalate Respiratory Protection: A NIOSH-approved N95 respirator is mandatory to prevent inhalation of fine particulates. Ensure you have been properly fit-tested for the model you are using.

  • Double-Gloving: Consider wearing two pairs of nitrile gloves. This allows for the safe removal of the outer, potentially contaminated pair without exposing your skin.

Solution Preparation and Transfers

This process reduces the risk of inhalation but increases the risk of splashes. Location: All solution preparations and transfers must occur within a chemical fume hood[8].

Step-by-Step PPE Protocol:

  • Don Core PPE: Begin with the full core ensemble.

  • Escalate Eye/Face Protection: Switch from safety glasses to chemical splash goggles to provide a better seal around the eyes[7].

  • Enhance Body Protection: For volumes greater than 50 mL, an impervious apron should be worn over the lab coat to protect against larger splashes.

  • Hand Protection: Ensure gloves are compatible with the solvent being used. Consult a glove compatibility chart.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the specific laboratory task.

PPE_Selection_Workflow cluster_start Initial Assessment cluster_tasks Task & Hazard Identification cluster_ppe Required PPE Escalation Start Assess Task CorePPE Core PPE: Lab Coat, Nitrile Gloves, Safety Glasses Start->CorePPE Always Start Here Weighing Weighing Solid? (Aerosolization Risk) Solution Handling Liquid? (Splash Risk) Weighing->Solution No WeighingPPE Enhanced PPE: Chemical Goggles, N95 Respirator, Double Gloves Weighing->WeighingPPE Yes Solution->CorePPE No (e.g., handling sealed vial) SolutionPPE Enhanced PPE: Chemical Goggles, Impervious Apron Solution->SolutionPPE CorePPE->Weighing CorePPE->Solution

Caption: PPE selection workflow based on task-specific hazards.

Operational and Disposal Plan

A comprehensive safety plan includes not only what you wear, but also how you work and how you manage waste.

Engineering Controls: The First Line of Defense

PPE should never be the sole method of protection. The Occupational Safety and Health Administration (OSHA) emphasizes a hierarchy of controls, with engineering controls being paramount[9].

  • Chemical Fume Hood: All work that involves open handling of 2,3-Difluoro-4-morpholinophenylboronic acid, whether solid or in solution, must be performed inside a certified chemical fume hood to minimize inhalation exposure[8][10].

  • Ventilation: Ensure the laboratory has adequate general ventilation.

Spill Management

In the event of a spill, having a plan and the correct PPE is critical.

  • Alert Personnel: Immediately alert others in the lab.

  • Don Spill Response PPE: This includes, at a minimum: chemical splash goggles, a face shield, an impervious apron, and heavy-duty gloves (e.g., butyl rubber or thick nitrile). If the spill generates dust, an N95 respirator is required.

  • Containment: Use a spill kit with an appropriate absorbent material to contain the spill. Do not use water if the material is a dry powder, as this could increase the contaminated area.

  • Cleanup: Carefully sweep up the absorbed material and place it into a designated hazardous waste container[11].

  • Decontamination: Clean the spill area thoroughly with a suitable solvent, and dispose of all cleanup materials as hazardous waste.

Waste Disposal Protocol

Due to its hazardous characteristics, all waste contaminated with 2,3-Difluoro-4-morpholinophenylboronic acid must be treated as hazardous chemical waste[12][13]. Never dispose of this chemical down the drain[14][15].

Step-by-Step Disposal Procedure:

  • Segregation: Do not mix boronic acid waste with other waste streams unless approved by your institution's Environmental Health and Safety (EHS) department[12].

  • Containerization:

    • Solid Waste: Collect contaminated items (gloves, weigh paper, paper towels, etc.) and excess solid chemical in a clearly labeled, sealable, and chemically compatible container[12][13].

    • Liquid Waste: Collect solutions in a designated, labeled, and sealable hazardous waste container. Indicate the solvent and approximate concentration.

  • Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "2,3-Difluoro-4-morpholinophenylboronic acid," and any associated hazard symbols[12][13]. Do not use abbreviations.

  • Storage: Store the sealed waste container in a designated hazardous waste accumulation area, away from incompatible materials like strong oxidizing agents[5].

  • Pickup: Arrange for collection by a certified hazardous waste disposal service, following all institutional and local regulations.

The following diagram outlines the required workflow for the safe disposal of all waste materials.

Waste_Disposal_Workflow Start Waste Generated (Solid or Liquid) Segregate Segregate from Other Waste Streams Start->Segregate Containerize Place in Designated Waste Container Segregate->Containerize Label Label Container Clearly: - 'Hazardous Waste' - Full Chemical Name - Hazards Containerize->Label Store Store in Secure Accumulation Area Label->Store Pickup Arrange for EHS Waste Collection Store->Pickup

Sources

© Copyright 2026 BenchChem. All Rights Reserved.